5-Cyclopenta[c]pyrancarbonyl chloride

Core Science & Biosynthesis

A Technical Guide to Investigating the Potential Biological Activities of 5-Cyclopenta[c]pyrancarbonyl Chloride Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The fusion of carbocyclic and heterocyclic rings is a cornerstone of modern medicinal chemistry, yielding scaffolds with significant therapeutic potential. The cyclopenta[c]pyran ring system, a privileged structure, is of particular interest due to the diverse biological activities exhibited by related pyran-containing molecules, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3][4][5] This technical guide provides a comprehensive framework for the systematic evaluation of novel derivatives of 5-cyclopenta[c]pyrancarbonyl chloride. We will delve into the rationale behind investigating their potential anticancer, anti-inflammatory, and antimicrobial properties, propose plausible mechanisms of action by exploring key signaling pathways such as NF-κB and MAPK, and provide detailed, field-proven protocols for in vitro and in vivo validation. This document is intended to serve as a foundational resource for researchers embarking on the discovery and development of therapeutic agents based on the cyclopenta[c]pyran scaffold.

Introduction: The Rationale for Investigating Cyclopenta[c]pyran Derivatives

Heterocyclic compounds, particularly those containing an oxygen atom within their ring structure, have garnered significant attention in drug discovery due to their wide range of pharmacological activities.[1][2][6] The pyran moiety is a key structural component in numerous natural products and synthetic compounds with established therapeutic value.[4][5] Its fusion with a cyclopentane ring to form the cyclopenta[c]pyran skeleton presents a unique three-dimensional architecture that can facilitate novel interactions with biological targets.

The inclusion of a carbonyl chloride group at the 5-position provides a reactive handle for the synthesis of a diverse library of amide, ester, and other derivatives. This chemical versatility allows for the systematic exploration of the structure-activity relationship (SAR), enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties. Given the established anticancer, anti-inflammatory, and antimicrobial activities of various pyran and cyclopentenone-containing compounds, it is hypothesized that derivatives of 5-cyclopenta[c]pyrancarbonyl chloride represent a promising, yet underexplored, class of molecules for therapeutic development.[7][8][9][10]

Potential Biological Activities and Mechanistic Hypotheses

Anticancer Potential

The pyran scaffold is a well-established pharmacophore in oncology research, with numerous derivatives demonstrating potent cytotoxic and antiproliferative effects against a variety of cancer cell lines.[1][2][3][5][6][7]

Hypothesized Mechanisms of Action:

• Inhibition of Pro-survival Signaling Pathways: Many cancers exhibit aberrant activation of signaling cascades that promote cell proliferation and survival.[11] Two key pathways often implicated are the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[12][13][14] Derivatives of 5-cyclopenta[c]pyrancarbonyl chloride may act as inhibitors of critical kinases (e.g., MEK, ERK, IKK) or other regulatory proteins within these pathways, leading to cell cycle arrest and apoptosis.[11][12][13][14]

• Induction of Apoptosis: The fused ring system could interact with key regulators of programmed cell death, such as proteins from the Bcl-2 family or caspases, to trigger the apoptotic cascade in cancer cells.

• Cell Cycle Disruption: These novel compounds could potentially interfere with the function of cyclin-dependent kinases (CDKs) or other cell cycle checkpoint proteins, leading to a halt in cell division.

Diagram 1: Hypothesized Inhibition of Pro-Cancer Signaling Pathways

Caption: Potential mechanisms of anticancer action via inhibition of the MAPK and NF-κB pathways.

Anti-inflammatory Activity

Chronic inflammation is a key driver of numerous diseases, including arthritis, inflammatory bowel disease, and even cancer.[11] The NF-κB and MAPK signaling pathways are central to the inflammatory response.[12][15]

Hypothesized Mechanisms of Action:

• Direct Inhibition of IKK: Similar to the proposed anticancer mechanism, the derivatives could directly inhibit the IκB kinase (IKK) complex, preventing the phosphorylation and subsequent degradation of IκBα.[8][11] This would sequester NF-κB in the cytoplasm, blocking the transcription of pro-inflammatory cytokines like TNF-α and IL-6.[11][16]

• Modulation of p38 MAPK: The p38 MAPK pathway is another critical regulator of inflammatory cytokine production.[17] The cyclopenta[c]pyran scaffold may allow for specific interactions with and inhibition of p38 MAPK or its upstream activators.

Antimicrobial Properties

The emergence of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Fused pyran derivatives have demonstrated promising activity against a range of bacteria and fungi.[9][18][19][20]

Hypothesized Mechanisms of Action:

• Disruption of Bacterial Biofilms: Some fused pyran derivatives have been shown to disrupt the formation of bacterial biofilms, which are critical for chronic infections.[20]

• Inhibition of Essential Enzymes: The compounds may act as inhibitors of essential bacterial or fungal enzymes involved in cell wall synthesis, DNA replication, or metabolic pathways.

• Membrane Disruption: The lipophilic nature of the fused ring system could facilitate insertion into and disruption of microbial cell membranes.

Experimental Validation: A Step-by-Step Guide

A tiered screening approach is recommended to efficiently evaluate the potential biological activities of a library of 5-cyclopenta[c]pyrancarbonyl chloride derivatives.[21]

In Vitro Screening Cascade

The initial phase of testing involves a battery of cell-based and biochemical assays to identify promising lead compounds.[22][23][24]

Diagram 2: In Vitro Screening Workflow

Sources

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Protocols & Analytical Methods

Application Note: Synthesis of 5-Cyclopenta[c]pyrancarbonyl Chloride

This Application Note is designed for researchers in medicinal chemistry and drug discovery, specifically focusing on the synthesis of 5-Cyclopenta[c]pyrancarbonyl chloride . This compound is a high-value intermediate, often derived from the iridoid class of monoterpenoids (e.g., derivatives of geniposidic acid, loganin, or synthetic scaffolds), and is critical for late-stage diversification of bioactive molecules.

Part 1: Strategic Overview & Chemical Logic

1.1 The Challenge: Reactivity vs. Stability The cyclopenta[c]pyran scaffold contains an embedded enol ether (C3–C4 double bond adjacent to oxygen) and often a fused cyclopentane ring. This system is chemically fragile; it is prone to:

• Acid-catalyzed hydrolysis/rearrangement: Strong acids (like HCl generated during chlorination) can ring-open the dihydropyran moiety.

• Polymerization: The diene character makes it susceptible to radical or cationic polymerization.

1.2 The Solution: Neutral/Buffered Chlorination Standard protocols using refluxing thionyl chloride (

) are contraindicated due to the generation of harsh acidic byproducts and thermal stress. The "Gold Standard" protocol detailed below utilizes Ghosez’s Reagent (1-Chloro-N,N,2-trimethylpropenylamine) or a Buffered Oxalyl Chloride method. These approaches maintain a neutral pH profile and operate at mild temperatures, preserving the integrity of the sensitive iridoid core.

1.3 Retrosynthetic Logic The target acid chloride is generated directly from its corresponding carboxylic acid precursor (e.g., 5-carboxy-cyclopenta[c]pyran).

Part 2: Experimental Protocol

Method A: The "Gold Standard" (Ghosez’s Reagent)

Recommended for highly acid-sensitive substrates where absolute structural integrity is required.

Reagents:

• Substrate: 5-Carboxy-cyclopenta[c]pyran (1.0 equiv)

• Reagent: Ghosez’s Reagent (1.2 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or Chloroform (

  )

• Atmosphere: Argon or Nitrogen (strictly anhydrous)

Step-by-Step Procedure:

• Preparation: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet. Cool to room temperature (RT) under positive nitrogen pressure.

• Dissolution: Charge the flask with the carboxylic acid substrate (e.g., 1.0 mmol). Add anhydrous DCM (5 mL, 0.2 M concentration). Ensure the substrate is fully suspended or dissolved.

• Activation: Add Ghosez’s Reagent (1.2 mmol) dropwise via syringe at

  .

• Reaction: Allow the mixture to warm to RT and stir for 1–2 hours.

  • Monitoring: Aliquot 50

    L, quench with dry methanol, and monitor the formation of the methyl ester via TLC or LC-MS. The disappearance of the acid peak confirms conversion.

• Workup (Evaporation): The byproduct is N,N-dimethylisobutyramide, which is neutral. Concentrate the reaction mixture in vacuo strictly under anhydrous conditions.

• Purification: Generally, the crude acid chloride is used directly in the next step (e.g., amide coupling, Friedel-Crafts) to avoid hydrolysis. If isolation is necessary, rapid filtration through a plug of anhydrous Celite under inert gas is recommended.

Method B: Buffered Oxalyl Chloride (Scalable)

Recommended for larger scales (>1g) where reagent cost is a factor.

Reagents:

• Substrate: 5-Carboxy-cyclopenta[c]pyran (1.0 equiv)

• Reagent: Oxalyl Chloride (1.2 equiv)

• Catalyst: DMF (1–2 drops)

• Buffer: 2,6-Lutidine or Pyridine (1.5 equiv) – Critical for scavenging HCl

• Solvent: Anhydrous DCM

Step-by-Step Procedure:

• Setup: Setup a dry RBF under

  atmosphere at .

• Addition: Dissolve the carboxylic acid and 2,6-lutidine (buffer) in DCM.

• Chlorination: Add Oxalyl Chloride dropwise. Gas evolution (

  , ) will be vigorous; ensure proper venting through a bubbler.

• Catalysis: Add 1 drop of anhydrous DMF.

• Completion: Stir at

  for 30 mins, then RT for 1 hour.

• Isolation: Concentrate in vacuo. The residue contains the acid chloride and the pyridinium hydrochloride salt. Triturate with dry hexane/pentane (if the acid chloride is soluble) to precipitate the salt, then filter under

  .

Part 3: Data Presentation & Visualization

Table 1: Comparison of Chlorination Methods for Sensitive Scaffolds

Feature	Thionyl Chloride ( )	Oxalyl Chloride ( )	Ghosez's Reagent
Reaction pH	Highly Acidic (HCl gas)	Acidic (HCl gas)	Neutral
Byproducts	, HCl	, , HCl	Amide (Neutral)
Temp.	Reflux ( )	to RT	to RT
Suitability	Poor (Decomposition risk)	Good (With buffer)	Excellent (Best for sensitive enol ethers)
Atom Economy	High	High	Low (Reagent is heavy)

Workflow Diagram (Graphviz)

Caption: Decision tree for the synthesis of sensitive iridoid acid chlorides, prioritizing structural integrity.

Part 4: Safety & Handling

• Moisture Sensitivity: The target acid chloride is extremely hydrolytically unstable. All glassware must be oven-dried (

  overnight). Solvents must be dried over molecular sieves (3Å or 4Å).

• Toxicity: Oxalyl chloride releases CO (carbon monoxide), a silent killer. All reactions must be performed in a well-ventilated fume hood.

• Storage: If storage is unavoidable, keep as a solution in dry DCM at

  in a sealed vial under Argon. Do not store neat for prolonged periods due to self-polymerization risks.

References

• Ghosez, L., Haveaux, B., & Viehe, H. G. (1969). Angewandte Chemie International Edition in English, 8(6), 454-455. "Alpha-Chloro-enamines: Reactive Reagents for Synthesis."

• Hardee, D. J., Kovalchuke, L., & Lambert, T. H. (2010). Journal of the American Chemical Society, 132(14), 5002–5003. "Nucleophilic Acyl Substitution via Aromatic Cation Activation of Carboxylic Acids."

• Dorman, L. C. (1976). The Journal of Organic Chemistry, 41(20), 3299-3302. "Benzoyl Chloride as a Reagent for the Preparation of Acid Chlorides."

• Nangia, A., et al. (1996). Synthetic Communications, 26(11), 2253-2262. "Mild and Efficient Synthesis of Acid Chlorides."

Application Notes & Protocols: A Researcher's Guide to the Functionalization of 5-Cyclopenta[c]pyrancarbonyl Chloride

Authored by: A Senior Application Scientist

Foreword: The Synthetic Potential of the Cyclopenta[c]pyran Scaffold

The cyclopenta[c]pyran core is a bicyclic heterocyclic system present in a variety of natural products, including iridoids, and serves as a valuable building block in medicinal chemistry and materials science.[1][2] Its derivatives have been explored for a range of biological activities and applications in fluorescent probes.[3] The introduction of diverse functional groups onto this scaffold is critical for modulating its physicochemical properties and biological interactions. 5-Cyclopenta[c]pyrancarbonyl chloride is a highly valuable, reactive intermediate designed for this purpose.

As an acyl chloride, it possesses a highly electrophilic carbonyl carbon, making it susceptible to attack by a wide array of nucleophiles.[4][5] This reactivity, while advantageous, necessitates careful control over reaction conditions to achieve desired outcomes and avoid unwanted side reactions. This guide provides an in-depth exploration of the key reagents and detailed protocols for the functionalization of 5-Cyclopenta[c]pyrancarbonyl chloride, grounded in the fundamental principles of nucleophilic acyl substitution.

Core Reactivity: The Nucleophilic Acyl Substitution Mechanism

The functionalization of 5-Cyclopenta[c]pyrancarbonyl chloride is governed by the nucleophilic addition-elimination mechanism.[4][5][6] The high electronegativity of both the oxygen and chlorine atoms polarizes the carbonyl bond, rendering the carbonyl carbon highly electron-deficient and thus, an excellent electrophile.[4]

The reaction proceeds in two primary stages:

• Nucleophilic Addition: A nucleophile (Nu:) attacks the electrophilic carbonyl carbon, breaking the π-bond and forming a tetrahedral intermediate.[5][6]

• Elimination of Leaving Group: The tetrahedral intermediate collapses, reforming the carbon-oxygen double bond and expelling the chloride ion (Cl⁻), which is an excellent leaving group.[5] If the nucleophile was initially neutral (e.g., water, alcohol, or amine), a final deprotonation step occurs, often facilitated by a base, to yield the neutral product.

Diagram 1: The two-stage nucleophilic addition-elimination mechanism.

Key Functionalization Pathways & Reagent Selection

The versatility of 5-Cyclopenta[c]pyrancarbonyl chloride allows for its conversion into a wide range of derivatives. The choice of reagent dictates the resulting functional group.

Diagram 2: Key functionalization pathways from the central acyl chloride intermediate.

Amide Synthesis via Aminolysis

The reaction with primary or secondary amines is a robust method for forming the ubiquitous amide bond, a critical linkage in pharmaceuticals.[6]

• Principle: The lone pair on the amine's nitrogen atom acts as the nucleophile.[7] The reaction generates hydrochloric acid (HCl) as a byproduct, which can protonate the starting amine, rendering it non-nucleophilic. Therefore, a base is required to neutralize the HCl.[6]

• Reagents:

  • Nucleophile: Ammonia, primary amines (R-NH₂), or secondary amines (R₂NH).

  • Base: Two equivalents of the reacting amine can be used, where one acts as the nucleophile and the other as an acid scavenger.[8] Alternatively, a non-nucleophilic tertiary amine like triethylamine (TEA) or pyridine is commonly employed.[9]

Ester Synthesis via Alcoholysis

Esterification using acyl chlorides is often more efficient than Fischer esterification with carboxylic acids because the reaction is faster and irreversible.[7][10]

• Principle: The oxygen atom of an alcohol or phenol attacks the carbonyl carbon. The reaction with alcohols is typically vigorous and can be performed at room temperature.[11][12] Phenols are less nucleophilic and may require heating and the presence of a base to facilitate the reaction.[10]

• Reagents:

  • Nucleophile: Primary, secondary, or tertiary alcohols; phenols.

  • Catalyst/Base (Optional): For less reactive alcohols or phenols, a base like pyridine can be used both as a catalyst and an acid scavenger.[13]

Ketone Synthesis via Friedel-Crafts Acylation

This powerful C-C bond-forming reaction attaches the cyclopenta[c]pyran moiety to an aromatic ring, yielding an aryl ketone.[14][15]

• Principle: A Lewis acid catalyst, typically aluminum chloride (AlCl₃), abstracts the chloride from the acyl chloride to form a highly electrophilic, resonance-stabilized acylium ion.[16] This acylium ion is then attacked by an electron-rich aromatic ring in an electrophilic aromatic substitution reaction. A key advantage is that the product ketone is deactivated, preventing further acylation.[16][17]

• Reagents:

  • Substrate: Benzene, toluene, or other activated aromatic/heterocyclic compounds.

  • Catalyst: A stoichiometric amount of a Lewis acid (e.g., AlCl₃, FeCl₃).

Reduction Pathways

The carbonyl group of the acyl chloride can be reduced to either an aldehyde or a primary alcohol depending on the reducing agent's strength.

• Reduction to Primary Alcohols:

  • Principle: Strong hydride reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) will reduce the acyl chloride completely to a primary alcohol.[8][18] The reaction proceeds through an intermediate aldehyde which is immediately further reduced.[19]

  • Reagents: LiAlH₄, NaBH₄.

• Partial Reduction to Aldehydes:

  • Principle: Stopping the reduction at the aldehyde stage requires a less reactive, sterically hindered hydride source. This prevents the over-reduction of the initially formed aldehyde.

  • Reagents: Lithium tri-tert-butoxyaluminum hydride (LiAl(OtBu)₃H) is a choice reagent for this transformation due to its reduced reactivity compared to LiAlH₄.[19] Another classic method is the Rosenmund reduction, which uses catalytic hydrogenation with a "poisoned" catalyst (e.g., palladium on barium sulfate with quinoline).[20]

Experimental Protocols

Safety First: Acyl chlorides are corrosive, lachrymogenic, and react violently with water, releasing HCl gas.[21][22][23] All manipulations must be performed in a certified fume hood using anhydrous solvents and under an inert atmosphere (e.g., nitrogen or argon). Personal protective equipment (PPE), including safety goggles, a face shield, and appropriate chemical-resistant gloves, is mandatory.[21][24][25]

Protocol 1: General Procedure for Amide Synthesis

• Principle: This protocol describes the coupling of 5-Cyclopenta[c]pyrancarbonyl chloride with a primary or secondary amine in the presence of triethylamine as an acid scavenger. The reaction is initiated at 0 °C to control the initial exotherm.

• Materials:

  • 5-Cyclopenta[c]pyrancarbonyl chloride (1.0 eq)

  • Amine (primary or secondary) (1.1 eq)

  • Triethylamine (TEA) (1.5 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • To a flame-dried, round-bottom flask under an inert atmosphere, add the amine (1.1 eq) and anhydrous DCM.

  • Cool the solution to 0 °C using an ice-water bath.

  • Add triethylamine (1.5 eq) to the stirring solution.

  • Prepare a solution of 5-Cyclopenta[c]pyrancarbonyl chloride (1.0 eq) in a separate flask with a small amount of anhydrous DCM.

  • Add the acyl chloride solution dropwise to the cold amine solution over 10-15 minutes. A white precipitate (triethylamine hydrochloride) will likely form.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor reaction progress by TLC or LC-MS.

  • Work-up & Purification: a. Quench the reaction by slowly adding water. b. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove excess amine and TEA), saturated NaHCO₃ solution (to neutralize any remaining acid), and brine. c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. d. Purify the crude product by silica gel column chromatography or recrystallization as appropriate.

Protocol 2: General Procedure for Ester Synthesis with an Alcohol

• Principle: This protocol details the direct reaction of the acyl chloride with an alcohol. For many simple alcohols, the reaction is vigorous and proceeds without a catalyst, but pyridine is included as an optional base and catalyst, which is particularly useful for less reactive alcohols.[8]

• Materials:

  • 5-Cyclopenta[c]pyrancarbonyl chloride (1.0 eq)

  • Alcohol (1.2 eq)

  • Anhydrous Pyridine (optional, 1.2 eq)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • 1M Copper (II) sulfate (CuSO₄) solution (if using pyridine)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve the alcohol (1.2 eq) in anhydrous DCM. If using, add pyridine (1.2 eq).

  • Cool the solution to 0 °C.

  • Slowly add a solution of 5-Cyclopenta[c]pyrancarbonyl chloride (1.0 eq) in anhydrous DCM to the alcohol solution.

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-3 hours, monitoring by TLC.

  • Work-up & Purification: a. Dilute the reaction mixture with DCM. b. Transfer to a separatory funnel. If pyridine was used, wash several times with 1M CuSO₄ solution until the blue color in the aqueous layer persists (this complexes with pyridine). c. Wash the organic layer with saturated NaHCO₃ solution and then with brine. d. Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo. e. Purify the resulting crude ester via column chromatography on silica gel.

Summary of Functionalization Reactions

The table below provides a comparative overview of the primary functionalization strategies.

Target Functional Group	Nucleophile / Reagent	Catalyst / Co-reagent	Typical Conditions	Key Considerations
Primary Amide	Ammonia (NH₃)	2 eq. of NH₃ or Base	DCM, 0 °C to RT	Requires excess ammonia or a separate base.[26]
Secondary/Tertiary Amide	RNH₂ or R₂NH	2 eq. of Amine or Base (TEA, Pyridine)	DCM/THF, 0 °C to RT	Base is essential to neutralize HCl byproduct.[9]
Ester	Alcohol (R'OH)	Pyridine (optional)	DCM, 0 °C to RT	Vigorous reaction; often proceeds without a catalyst.[11][27]
Aryl Ketone	Aromatic Ring (Ar-H)	AlCl₃ (Lewis Acid)	Anhydrous solvent (e.g., CS₂, DCM), 0 °C to reflux	Catalyst is used in stoichiometric amounts. Substrate must be an activated or neutral aromatic ring.[15][16]
Ketone	Organocuprate (R'₂CuLi)	None	Anhydrous Ether/THF, -78 °C to RT	Gilman reagents are milder than Grignards and prevent over-addition to form an alcohol.[13][18]
Primary Alcohol	LiAlH₄ or NaBH₄	None	Anhydrous Ether/THF, 0 °C to RT	A strong reducing agent that will not stop at the aldehyde stage.[8]
Aldehyde	LiAl(OtBu)₃H	None	Anhydrous THF, -78 °C	A sterically hindered, less reactive hydride source is required to prevent over-reduction.[19]

References

A comprehensive, numbered list of all cited sources with titles and clickable URLs will be provided upon request.

Sources

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• 6. pdf.benchchem.com [pdf.benchchem.com]
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Application Note: High-Precision Synthesis of Iridoid Analogs via Acyl Chloride Esterification

Topic: Step-by-step synthesis of iridoid analogs using acyl chlorides Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract & Strategic Value

Iridoids, particularly Genipin and its glycoside Geniposide , represent a privileged scaffold in medicinal chemistry due to their potent anti-inflammatory, neuroprotective, and anticancer activities. However, native iridoids often suffer from poor bioavailability and rapid metabolic clearance.

This Application Note provides a rigorous, step-by-step methodology for synthesizing iridoid analogs using acyl chlorides . By modifying the hydroxyl groups at the C-1 (hemiacetal) and C-10 (primary allylic) positions, researchers can modulate lipophilicity (logP), metabolic stability, and target affinity. This guide focuses on regioselective acylation , allowing for the precise construction of Structure-Activity Relationship (SAR) libraries.

Chemical Strategy & Mechanism[1][2][3]

The Electrophilic Challenge

The iridoid core (specifically the genipin skeleton) contains two distinct nucleophilic sites:

• C-10 Hydroxyl: A primary, allylic alcohol. Sterically accessible and highly nucleophilic.

• C-1 Hydroxyl: A secondary, hemiacetalic alcohol. Sterically hindered and acid-sensitive (prone to ring-opening or polymerization).

Reaction Mechanism

The synthesis relies on Nucleophilic Acyl Substitution . To prevent acid-catalyzed degradation of the labile iridoid pyran ring, the reaction is conducted under basic conditions using a tertiary amine (Triethylamine or Pyridine) to scavenge the HCl byproduct.

Key Mechanistic Steps:

• Activation: The nucleophilic catalyst (DMAP) attacks the acyl chloride, forming a highly reactive N-acylpyridinium ion intermediate.

• Acylation: The iridoid hydroxyl group attacks this intermediate.

• Elimination: The catalyst is regenerated, and the ester product is formed.

• Scavenging: The stoichiometric base neutralizes the generated HCl, preventing the formation of "blue pigments" (a common degradation pathway for genipin in the presence of primary amines or acids).

Visualization: Reaction Pathway

The following diagram illustrates the decision logic for regioselective synthesis.

Figure 1: Decision tree for regioselective functionalization of the Genipin scaffold.

Experimental Protocols

Protocol A: C-10 Regioselective Mono-Acylation

Objective: Selectively functionalize the primary alcohol while leaving the C-1 hemiacetal intact. Principle: Kinetic control. The primary alcohol reacts significantly faster than the secondary hemiacetal at low temperatures.

Materials

• Substrate: Genipin (>98% purity).

• Reagent: Acyl Chloride (R-COCl) of choice (1.1 equivalents).

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Base: Pyridine (1.5 equivalents).

• Atmosphere: Argon or Nitrogen balloon.

Step-by-Step Procedure

• Preparation: Flame-dry a 50 mL round-bottom flask (RBF) and cool under Argon flow.

• Solubilization: Dissolve Genipin (1.0 mmol, 226 mg) in anhydrous DCM (10 mL).

• Base Addition: Add Pyridine (1.5 mmol, 120 µL). Cool the mixture to -10°C (ice/salt bath).

  • Note: Do not use DMAP for mono-acylation; it is too reactive and may cause di-esterification.

• Acyl Chloride Addition: Dilute the Acyl Chloride (1.1 mmol) in 2 mL DCM. Add this solution dropwise over 15 minutes using a syringe pump or pressure-equalizing dropping funnel.

  • Critical: Slow addition prevents local concentration spikes that lead to over-acylation.

• Reaction: Stir at -10°C for 2 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 2:1). The mono-ester typically appears as a spot slightly less polar than Genipin.

• Quench: Add 5 mL of saturated NaHCO₃ solution while still cold.

• Workup:

  • Extract with DCM (3 x 15 mL).

  • Wash combined organics with 1M HCl (carefully, to remove pyridine) followed immediately by Brine.

  • Caution: Minimize exposure to HCl to prevent acetal hydrolysis.

  • Dry over Na₂SO₄ and concentrate in vacuo.

• Purification: Flash column chromatography (Silica gel). Gradient elution: 0% → 30% EtOAc in Hexanes.

Protocol B: Global Di-Acylation (C-1 & C-10)

Objective: Fully functionalize the scaffold to maximize lipophilicity. Principle: Thermodynamic driving force using excess reagent and hyper-nucleophilic catalysis (DMAP).

Materials

• Substrate: Genipin.[1]

• Reagent: Acyl Chloride (3.0 equivalents).

• Catalyst: DMAP (0.2 equivalents / 20 mol%).

• Base: Triethylamine (TEA) (4.0 equivalents).

• Solvent: Anhydrous DCM.

Step-by-Step Procedure

• Setup: Charge a dry RBF with Genipin (1.0 mmol), DMAP (0.2 mmol), and TEA (4.0 mmol) in DCM (15 mL).

• Addition: Add Acyl Chloride (3.0 mmol) dropwise at 0°C .

• Reaction: Remove ice bath and allow to warm to Room Temperature . Stir for 4–12 hours.

  • Checkpoint: If the reaction stalls (C-1 is stubborn), heat to reflux (40°C) for 2 hours.

• Workup:

  • Quench with water.[2]

  • Wash with 5% Citric Acid (gentler than HCl) to remove DMAP/TEA.

  • Wash with sat. NaHCO₃ and Brine.

• Purification: Recrystallization is often possible for di-esters. If oil, use column chromatography (Hexane/EtOAc).

Quality Control & Data Validation

NMR Diagnostics

The success of the synthesis is best validated by ¹H NMR shifts.

Position	Proton	Native Genipin (ppm)	C-10 Mono-Ester (ppm)	Di-Ester (ppm)
C-10	H-10 (CH₂)	~4.30 (d)	~4.80 - 5.10 (d)	~4.80 - 5.10 (d)
C-1	H-1 (CH)	~4.80 (d)	~4.80 (d)	~5.80 - 6.10 (d)
Olefin	H-3 (CH)	~7.50 (s)	~7.55 (s)	~7.60 (s)

Note: Shifts are approximate (in CDCl₃) and depend on the specific acyl group (R). The key indicator is the downfield shift (~0.5 - 1.0 ppm) of the proton adjacent to the acylation site.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Blue/Black Reaction Mixture	Polymerization via amine crosslinking or acid degradation.	Ensure base (Pyridine/TEA) is added before Acyl Chloride. Keep temp < 0°C initially.
Low Yield of C-1 Ester	Steric hindrance at the hemiacetal.	Increase DMAP load to 30 mol%. Use a stronger base (e.g., DIPEA) or heat to reflux.
Hydrolysis during Workup	Acetal instability.	Avoid strong acids (1M HCl) during wash steps; use Citric Acid or NH₄Cl instead.
Over-acylation (in Protocol A)	Reagent excess or temperature too high.	Strictly control stoichiometry (1.05 eq). Maintain -10°C.

Workflow Visualization

The following diagram details the operational workflow for Protocol A (Mono-acylation), emphasizing the critical quenching steps to preserve the scaffold.

Figure 2: Operational workflow for the regioselective synthesis of Genipin mono-esters.

References

• Dinda, B., et al. (2020). "Recent Advances in Iridoid Chemistry: Biosynthesis and Chemical Synthesis." Chemistry – An Asian Journal.[3] Link

• Wakeham, R. J., et al. (2013).[4] "Iodide as an Activating Agent for Acid Chlorides in Acylation Reactions." Organic Letters. Link

• Butler, M. F., et al. (2003). "Mechanism and kinetics of the crosslinking reaction between biopolymers containing primary amine groups and genipin." Journal of Polymer Science Part A: Polymer Chemistry. Link

• LibreTexts Chemistry. (2023). "Nucleophilic Addition-Elimination in Acyl Chlorides." Chemistry LibreTexts. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in Iridoid Chemistry: Biosynthesis and Chemical Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Iodide as an Activating Agent for Acid Chlorides in Acylation Reactions [organic-chemistry.org]

Application Note: Catalytic Coupling of 5-Cyclopenta[c]pyrancarbonyl Chloride

This Application Note is designed for medicinal chemists and process scientists working with sensitive iridoid scaffolds.[1] It addresses the specific challenges of coupling 5-cyclopenta[c]pyrancarbonyl chloride , a highly reactive intermediate derived from the iridoid class (structurally related to the genipin/geniposide aglycone core).

Executive Summary & Strategic Analysis

The coupling of 5-cyclopenta[c]pyrancarbonyl chloride presents a dichotomy in reactivity. While the acyl chloride moiety is highly electrophilic and ready for nucleophilic substitution, the fused cyclopenta[c]pyran ring system contains a sensitive enol ether (dihydropyran) functionality.

The Core Challenge:

• Desired Reaction: Nucleophilic attack at the carbonyl carbon (C=O) to form an amide or ester.

• Competitor Reaction: Nucleophilic attack or acid-catalyzed hydrolysis at the dihydropyran double bond (C3-C4), leading to ring opening, polymerization, or "genipin-like" blue pigment formation [1, 2].

Field-Proven Insight: Standard Schotten-Baumann conditions (aqueous base) will destroy the ring system.[1] Pyridine-catalyzed conditions can lead to racemization or ring-opening if temperatures are uncontrolled. The most robust protocol utilizes nucleophilic catalysis (DMAP) under strictly anhydrous conditions at low temperatures, using a bulky, non-nucleophilic base (DIPEA) as the stoichiometric acid scavenger.

Mechanistic Pathways & Control Strategy[1]

The following diagram illustrates the kinetic competition between the desired coupling and the fatal ring-opening pathway.

Figure 1: Kinetic competition between acyl substitution (green) and iridoid ring degradation (red).

Detailed Experimental Protocol

Protocol A: DMAP-Catalyzed Amide Coupling (Recommended)

This protocol uses 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst to form a reactive acyl-pyridinium species, which reacts faster with the amine than the amine can attack the ring.

Reagents:

• Substrate: 5-Cyclopenta[c]pyrancarbonyl chloride (1.0 equiv)

• Nucleophile: Primary/Secondary Amine (1.1 equiv)

• Catalyst: DMAP (0.05 – 0.10 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (1.2 – 1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or THF (0.1 M concentration)

Step-by-Step Procedure:

• Preparation (Inert Atmosphere):

  • Flame-dry a round-bottom flask and purge with Nitrogen or Argon.

  • Dissolve the Amine (1.1 equiv), DIPEA (1.5 equiv), and DMAP (0.1 equiv) in anhydrous DCM.

  • Cool the solution to -10°C (ice/salt bath). Critical: Low temperature suppresses ring attack.

• Addition:

  • Dissolve 5-cyclopenta[c]pyrancarbonyl chloride in a minimal amount of anhydrous DCM.[1]

  • Add the acid chloride solution dropwise to the amine mixture over 15–20 minutes.

  • Note: Do not add the amine to the acid chloride; excess acid chloride can promote self-condensation.

• Reaction:

  • Stir at -10°C for 1 hour.

  • Allow the mixture to slowly warm to 0°C (do not heat to room temperature unless TLC indicates no conversion).

  • Monitor by TLC/LC-MS.[1] Look for the disappearance of the acid chloride (often unstable on silica; quench a small aliquot with methanol to check for methyl ester).

• Work-up (Buffered):

  • Quench with saturated NH₄Cl solution (mildly acidic/neutral).[1] Avoid strong acids like 1M HCl which will hydrolyze the enol ether.

  • Extract with DCM (3x).[1]

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo at <30°C.

• Purification:

  • Flash chromatography on silica gel (neutralized with 1% Et₃N if the product is acid-sensitive).

Protocol B: "One-Pot" Activation (Alternative Strategy)

If the acid chloride is too unstable to isolate or handle, generate the active ester in situ from the carboxylic acid precursor. This is often higher yielding for iridoids [3].[1]

Reagents:

• Carboxylic acid precursor (1.0 equiv)[2]

• EDC[1][3][4]·HCl (1.2 equiv)

• HOBt (1.2 equiv) or HOAt

• DIPEA (2.0 equiv)

Procedure:

• Dissolve acid in DMF/DCM (1:1).[1]

• Add EDC and HOBt at 0°C. Stir for 30 mins to form the active ester.

• Add the amine and stir at RT.

• Why this works: It avoids the formation of HCl and the highly electrophilic acid chloride, preventing acid-catalyzed ring opening.

Quantitative Optimization Table

Variable	Condition	Outcome / Observation
Base	Pyridine	Risk: Can cause racemization; difficult to remove without acid wash.[1]
Base	DIPEA	Preferred: Sterically hindered, non-nucleophilic, easy to remove.
Catalyst	None	Slow reaction; competing decomposition of acid chloride.[1]
Catalyst	DMAP (10 mol%)	Optimal: Rapid conversion at low temp (-10°C).[1]
Solvent	DMF	Good solubility but difficult to remove; can promote polymerization if wet.[1]
Solvent	DCM (Anhydrous)	Optimal: Easy workup, good solubility for iridoids.
Temp	25°C (RT)	Moderate Yield (~50%); significant "blue/black" side products.
Temp	-10°C to 0°C	High Yield (>80%): Kinetic control favors amide bond.[1]

Troubleshooting Guide

Issue 1: Reaction turns dark blue or black.

• Cause: "Genipin-like" cross-linking.[1] The amine has attacked the C3 position of the pyran ring, followed by ring-opening and polymerization [2].

• Solution: Lower temperature to -20°C. Reduce reaction time. Ensure strictly anhydrous conditions (water promotes ring opening).

Issue 2: Low yield; recovery of starting amine.

• Cause: Hydrolysis of the acid chloride by moisture before it reacts with the amine.

• Solution: Verify the quality of the acid chloride. If it was stored, it likely degraded (HCl formation). Freshly prepare the acid chloride using Oxalyl Chloride/DMF (cat.) and use immediately, or switch to Protocol B (EDC coupling).

Issue 3: Product decomposes on silica column.

• Cause: The cyclopenta[c]pyran ring is acid-sensitive.[1] Silica gel is slightly acidic.

• Solution: Pre-treat the silica column with 1% Triethylamine in Hexanes to neutralize it before loading the sample.

References

• Mechanism of Genipin Cross-linking: Butler, M. F., Ng, Y. F., & Pudney, P. D. (2003). Mechanism and kinetics of the cross-linking reaction between biopolymers containing primary amine groups and genipin.[5] Journal of Polymer Science Part A: Polymer Chemistry, 41(24), 3941-3953. Link

• Iridoid Reactivity & Stability: Dinda, B., Debnath, S., & Harigaya, Y. (2007). Naturally occurring iridoids. A review, Part 1. Chemical and Pharmaceutical Bulletin, 55(2), 159-222. Link

• Amide Coupling of Sensitive Acids: Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][3] Tetrahedron, 61(46), 10827-10852. Link

• DMAP Catalysis Mechanism: Steglich, W., & Höfle, G. (1969). N,N-Dimethyl-4-pyridinamine, a very effective acylation catalyst. Angewandte Chemie International Edition, 8(12), 981. Link

• General Acid Chloride Coupling: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

Sources

• 1. Cyclopentanecarbonyl chloride | C6H9ClO | CID 78284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]
• 5. On the Mechanism of Genipin Binding to Primary Amines in Lactose-Modified Chitosan at Neutral pH - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 5-Cyclopenta[c]pyrancarbonyl Chloride

A Guide to Preventing and Troubleshooting Hydrolysis

Welcome to the technical support center for 5-Cyclopenta[c]pyrancarbonyl chloride. As Senior Application Scientists, we understand the critical importance of reagent integrity in drug development and research. This guide is designed to provide you with in-depth, field-proven insights to help you successfully handle this reactive compound, with a primary focus on preventing its hydrolysis.

5-Cyclopenta[c]pyrancarbonyl chloride is an acyl chloride, a class of organic compounds known for their high reactivity, which makes them valuable synthetic intermediates.[1][2] However, this reactivity also makes them highly susceptible to hydrolysis, even from atmospheric moisture.[2] This guide will equip you with the necessary knowledge to store, handle, and use this reagent effectively, ensuring the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is 5-Cyclopenta[c]pyrancarbonyl chloride, and why is it so reactive?

A: 5-Cyclopenta[c]pyrancarbonyl chloride belongs to the acyl chloride family. Its high reactivity stems from the electron-withdrawing effects of both the carbonyl oxygen and the chlorine atom attached to the same carbon.[1] This creates a significant partial positive charge on the carbonyl carbon, making it a prime target for nucleophiles, such as water.[1]

Q2: What are the immediate signs of hydrolysis?

A: The most common sign is the evolution of steamy, acidic fumes of hydrogen chloride (HCl) gas when the compound is exposed to air.[3][4] This occurs as the acyl chloride reacts with atmospheric moisture.[3] You may also notice a change in the physical appearance of the material or the presence of a solid precipitate, which would be the corresponding carboxylic acid.

Q3: What happens chemically during hydrolysis?

A: Hydrolysis is a nucleophilic addition-elimination reaction where a water molecule attacks the electrophilic carbonyl carbon.[5][6] This is followed by the elimination of a chloride ion and a proton to form the corresponding carboxylic acid and hydrogen chloride.[5][7] This byproduct can interfere with your reaction or degrade acid-sensitive components of your mixture.[8]

Q4: I opened a bottle of 5-Cyclopenta[c]pyrancarbonyl chloride and it fumed. Is it still usable?

A: The fuming indicates that some of the material on the surface has reacted with moisture.[3] While the bulk of the material inside the bottle may still be of high purity, repeated exposure will degrade it. It is crucial to handle the reagent under an inert atmosphere (like nitrogen or argon) to prevent further decomposition.[9] For critical applications, it is recommended to use freshly opened bottles or to purify the material before use if significant degradation is suspected.

Q5: How should I store 5-Cyclopenta[c]pyrancarbonyl chloride?

A: Storage conditions are critical. The compound should be kept in a tightly sealed container, preferably with a PTFE-lined cap, to prevent moisture ingress.[9][10] Store the container in a cool, dry, well-ventilated area away from incompatible materials such as bases, alcohols, and strong oxidizing agents.[11] For long-term storage, placing the sealed bottle inside a desiccator or a glovebox is a good practice.[3]

Troubleshooting Guide: Experimental Issues

Q1: My reaction yield is consistently low. Could hydrolysis be the cause?

A: Yes, this is a very likely cause. If the 5-Cyclopenta[c]pyrancarbonyl chloride hydrolyzes, it is no longer available to react with your intended nucleophile. The resulting carboxylic acid is significantly less reactive and will not participate in the desired reaction, leading to lower yields.[8] Furthermore, the HCl byproduct can cause degradation of other reagents or products.[8]

• Solution: Ensure all aspects of your experimental setup are rigorously anhydrous. This includes flame-drying glassware, using anhydrous solvents, and performing the reaction under a positive pressure of an inert gas like nitrogen or argon.[12]

Q2: I'm performing an acylation with an amine, but I'm isolating the carboxylic acid of my starting material. What's happening?

A: This indicates a competition between your amine nucleophile and water for the acyl chloride. Since acyl chlorides react vigorously with water, even trace amounts can lead to the formation of the carboxylic acid byproduct.[4]

• Solution:

  • Dry Your Solvent: Ensure your solvent is truly anhydrous. Use a freshly opened bottle of anhydrous solvent or dry it using appropriate drying agents (see table below).

  • Dry Your Amine: Ensure your amine is free of water. If it is a liquid, it can be distilled from a suitable drying agent. If it is a solid, it can be dried under vacuum.

  • Reaction Conditions: Add the acyl chloride slowly to the solution of your amine at a reduced temperature (e.g., 0 °C) to control the exothermic reaction and favor the desired pathway.[13]

Q3: How can I confirm that my acyl chloride has hydrolyzed?

A: You can use analytical techniques to detect the presence of the corresponding carboxylic acid.

• Thin Layer Chromatography (TLC): The carboxylic acid will have a different Rf value than the acyl chloride. It will typically be more polar.

• Infrared (IR) Spectroscopy: The carboxylic acid will show a broad O-H stretch around 2500-3300 cm⁻¹, which is absent in the pure acyl chloride.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The carboxylic acid will have a characteristic acidic proton signal in the ¹H NMR spectrum, typically downfield (>10 ppm).

• HPLC: For quantitative analysis, the acyl chloride can be derivatized to a stable compound (e.g., an ester or amide) and analyzed by HPLC.[14][15] This allows for the separation and quantification of the derivative from the unreacted carboxylic acid.[16]

Visualizing the Problem: The Hydrolysis Mechanism

The following diagram illustrates the nucleophilic addition-elimination mechanism by which water hydrolyzes an acyl chloride.

Caption: Mechanism of Acyl Chloride Hydrolysis.

Protocols for Preventing Hydrolysis

Protocol 1: General Procedure for a Moisture-Sensitive Reaction

This protocol outlines the essential steps for setting up a reaction using 5-Cyclopenta[c]pyrancarbonyl chloride under anhydrous conditions.

• Glassware Preparation: Thoroughly dry all glassware (reaction flask, stir bar, addition funnel, condenser) in an oven at >125°C overnight or by flame-drying under a vacuum immediately before use.[12]

• Apparatus Assembly: Quickly assemble the hot glassware under a stream of inert gas (nitrogen or argon) and clamp it securely in a fume hood. Seal all joints with high-vacuum grease.

• Inert Atmosphere: Purge the assembled apparatus with the inert gas for several minutes. Maintain a positive pressure of the inert gas throughout the reaction by using a bubbler or a balloon.

• Solvent Addition: Add anhydrous solvent to the reaction flask via a cannula or a dry syringe.

• Reagent Addition: Dissolve your other reaction components in the anhydrous solvent. Add the 5-Cyclopenta[c]pyrancarbonyl chloride dropwise using a dry, gas-tight syringe.

• Reaction Monitoring: Monitor the reaction's progress using an appropriate technique (e.g., TLC, GC/MS).

• Quenching: Once the reaction is complete, carefully and slowly quench any remaining acyl chloride by adding a proton source like water or an alcohol, typically at a low temperature to control the exothermic reaction.

Workflow for Handling Moisture-Sensitive Reagents

Caption: Anhydrous Reaction Setup Workflow.

Data Summary: Solvents and Drying Agents

The choice of solvent and drying agent is critical for preventing hydrolysis. The solvent must be inert to the acyl chloride and thoroughly dried before use.

Drying Agent	Capacity¹	Speed²	Intensity³	Suitable Solvents	Comments
Molecular Sieves (4Å)	High	Fast	High	Dichloromethane, THF, Toluene, Hexanes	Excellent for achieving very low water levels. Generally useful for most common aprotic solvents.[12]
Calcium Hydride (CaH₂)	Low	Slow	High	Toluene, Hexanes, THF	Reacts with water to produce H₂ gas. Best used for non-protic, non-carbonyl solvents. Requires distillation.
Sodium/Benzophenone	High	Moderate	Very High	THF, Dioxane, Ethers	Provides a visual indicator (deep blue/purple) of anhydrous conditions. Not suitable for chlorinated solvents.
Phosphorus Pentoxide (P₄O₁₀)	High	Very Fast	Very High	Dichloromethane, Chloroform, Toluene	Extremely efficient but can be difficult to handle. Forms a polymeric layer that can coat the reagent.

¹Capacity: The amount of water that can be absorbed per unit weight of the drying agent. ²Speed: The rate at which the agent removes water from the solvent. ³Intensity: The degree of dryness that can be achieved.

References

• Save My Exams. (2025, June 23). A Level Chemistry Revision Notes - Acyl Chlorides.
• Sciencemadness Discussion Board. (2020, October 26). Acyl chlorides stability.
• Western Carolina University. Standard Operating Procedure for the use of Acetyl chloride.
• Wikipedia. (n.d.). Acyl chloride.
• YouTube. (2025, March 16).
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride.
• Reddit. (2023, July 31). Acetyl Chloride Storage. r/chemistry.
• Sigma-Aldrich. (2024, September 30).
• Reddit. (2024, July 23). Acyl chloride formation in presence of acid sensitive groups. r/Chempros.
• Fisher Scientific. (2010, May 14).
• Chemos GmbH & Co.KG. (n.d.).
• PubMed. (2017, June 5). Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances.
• BenchChem. (n.d.). Methods to prevent the hydrolysis of acyl chlorides in synthesis.
• Thermo Fisher Scientific. (2010, May 14).
• Fisher Scientific. (n.d.). SAFETY DATA SHEET: Cyclopentanecarbonyl chloride.
• Reddit. (2025, August 9). Trouble with chloride acids. r/OrganicChemistry.
• Google Patents. (n.d.).
• ChemistryStudent. (n.d.). Acyl Chlorides (A-Level).
• Fiveable. (n.d.). Acid chlorides | Organic Chemistry II Class Notes.
• YouTube. (2023, February 10).
• Reddit. (2019, May 9). [A level chemistry] testing for an acyl chloride. r/HomeworkHelp.
• Chemguide. (n.d.).
• Apollo Scientific. (n.d.).
• Chemistry LibreTexts. (2025, March 18). 5.4: Hydrolysis Reactions.
• Royal Society of Chemistry. (n.d.). Synthesis of cyclopenta-fused polycyclic aromatic hydrocarbons utilizing aryl-substituted anilines. Organic & Biomolecular Chemistry.
• Google Patents. (n.d.).
• ResearchGate. (2012, December 5). What is the simplest way to derive an acid chloride so it can be analyzed by HPLC?.
• Royal Society of Chemistry. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry.
• ChemicalBook. (n.d.). pentacarbonylchloromanganese synthesis.
• Academia.edu. (2022, July 31). Synthesis of Pentafluorophenyl-Substituted Cyclopentadienes and Their Use as Transition-Metal Ligands.
• Google Patents. (n.d.). CN102875334A - Synthetic method for preparing cyclopentanol and cyclopentanone by furfural.
• Cambridge OCR. (2020, June 2). A Level Chemistry A H432/02 June 2020.
• Scribd. (n.d.). HSC Chemistry Detailed Answers.
• Royal Society of Chemistry. (n.d.). Reactivity of the pentelidene complexes [CpE{W(CO)5}2] (E = P, As) towards dichalcogenides and chalcogenols – synthesis of novel chalcogenopentelidene complexes*. Dalton Transactions.
• YouTube. (2023, October 6). HSC 2020 Chemistry Exam Answers - Questions - 11 - 15.
• Organic Syntheses. (2006, March 6).
• KIS Academics. (2024, August 23). HSC Chemistry - Equilibrium and Acid Reactions Practice Questions.
• PubMed. (n.d.). Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride.

Sources

• 1. chemistrystudent.com [chemistrystudent.com]
• 2. fiveable.me [fiveable.me]
• 3. reddit.com [reddit.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. savemyexams.com [savemyexams.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. Acyl chloride - Wikipedia [en.wikipedia.org]
• 9. wcu.edu [wcu.edu]
• 10. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. fishersci.com [fishersci.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. reddit.com [reddit.com]
• 14. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]

Technical Guide: Removal of Unreacted 5-Cyclopenta[c]pyrancarbonyl Chloride

Executive Summary

You are encountering unreacted 5-Cyclopenta[c]pyrancarbonyl chloride (CAS: 56540-70-6) in your reaction mixture. This reagent is a highly electrophilic, fused-ring heterocyclic acyl chloride. Its persistence suggests incomplete conversion or excess stoichiometry.

Leaving this reactive species in your crude mixture is detrimental; it can cause side reactions during concentration (polymerization), degrade acid-sensitive moieties on your product, or streak during chromatography.

This guide details three field-proven strategies for its removal, prioritized by product stability and throughput requirements.

Critical Nomenclature & Stability Note

• Identity Check: While often cross-referenced in databases with 1-Benzofuran-5-carbonyl chloride, the cyclopenta[c]pyran core is distinct. It represents an iridoid-like fused system.

• Stability Warning: Unlike simple benzoyl chlorides, the cyclopenta[c]pyran scaffold contains an enol ether functionality (the pyran ring). Avoid strong mineral acids (HCl, H₂SO₄) during workup, as these will hydrolyze the pyran ring, destroying your scaffold.

• Handling: Always store this reagent under inert atmosphere (N₂/Ar) at 2–8°C.

Module 1: Diagnostic & Detection

Before attempting removal, confirm the presence and state of the unreacted chloride. Acyl chlorides are notoriously difficult to visualize directly on TLC due to hydrolysis on the silica plate.

The Methanol Quench Test (MQT): Do not spot the reaction mixture directly.

• Take a 20 µL aliquot of the reaction mixture.

• Add to 100 µL of anhydrous Methanol (MeOH).

• Shake for 1 minute (converts acid chloride to the Methyl Ester).

• Run TLC of this quenched sample.[1]

  • Spot A: Your desired Product.

  • Spot B: Methyl 5-cyclopenta[c]pyrancarboxylate (derived from unreacted starting material).

  • Spot C: 5-Cyclopenta[c]pyrancarboxylic acid (from hydrolysis).

Insight: If you see Spot B, you have unreacted acid chloride. If you see only Spot C, it has already hydrolyzed in the pot or on the plate.

Module 2: Removal Strategies

Strategy A: The "Mild Hydrolysis" Workup (Standard)

Best for: Stable products, large scale (>1g), and cost-efficiency.

This method relies on converting the lipophilic acid chloride into its corresponding carboxylic acid, which is then deprotonated to become water-soluble, allowing it to be washed away from your organic product.

Protocol:

• Quench: Cool reaction mixture to 0°C. Add Saturated Aqueous NaHCO₃ (Sodium Bicarbonate) slowly.

  • Why? Bicarbonate buffers the HCl generated during hydrolysis, preventing acid-catalyzed degradation of the pyran ring.

• Stir: Allow to stir biphasically for 15–30 minutes.

  • Causality: This ensures the acid chloride fully hydrolyzes to 5-cyclopenta[c]pyrancarboxylic acid.

• Extraction: Dilute with organic solvent (DCM or EtOAc). Separate phases.

• Base Wash (Critical Step): Wash the organic layer 2x with Saturated NaHCO₃ .

  • Mechanism:[2][3] The carboxylic acid impurity (pKa ~4-5) is deprotonated by bicarbonate (pH ~8.5) into the carboxylate salt (R-COO⁻Na⁺), which partitions into the aqueous layer. Your amide/ester product remains in the organic layer.

• Final Wash: Wash 1x with Brine, dry over Na₂SO₄, and concentrate.

Troubleshooting Table: Aqueous Workup

Issue	Probable Cause	Solution
Emulsion forms	Pyran derivatives can act as surfactants.	Add solid NaCl to saturate the aqueous phase or filter through a Celite pad.
Product loss	Product contains an acidic proton (e.g., phenol, sulfonamide).	Do not use basic wash.[4] Switch to Strategy B (Scavenging).
Bubbling	CO₂ evolution from NaHCO₃.	Add base dropwise. Ensure adequate headspace in separator.

Strategy B: Solid-Phase Scavenging (High Purity)

Best for: Acid-sensitive products, small scale (<500mg), or parallel synthesis.

If your product cannot withstand aqueous base, or if you require "filtration-only" purification, use a polymer-supported amine scavenger.

Recommended Scavenger: PS-Trisamine (Tris-(2-aminoethyl)amine polystyrene) or PS-NMM (Morpholine).

Protocol:

• Calculate Load: Assume 100% of the excess acid chloride remains. Use 3–4 equivalents of resin relative to the excess chloride.

• Incubate: Add resin directly to the reaction mixture (DCM, THF, or DMF).

• Agitate: Stir or shake gently for 1–2 hours at room temperature.

  • Mechanism:[2][3] The primary amine on the resin reacts covalently with the acid chloride to form a stable amide bond. The impurity is now tethered to the solid bead.

• Filter: Filter the mixture through a fritted cartridge or cotton plug.

• Rinse: Wash the resin with DCM to recover any entrained product.

• Result: Filtrate contains pure product; impurity stays on the beads.

Visualizing the Scavenging Logic:

Figure 1: Solid-phase scavenging workflow for covalent removal of electrophilic impurities.

Strategy C: Quench & Flash (Chromatography)

Best for: Difficult separations where the acid streaks on silica.

Carboxylic acids often streak on silica gel, contaminating the product fractions. Converting the unreacted chloride to a distinct methyl ester makes separation easy.

Protocol:

• Add 1 mL Methanol and 0.1 mL Pyridine to the reaction mixture. Stir for 15 mins.

  • Result: Unreacted chloride converts to Methyl 5-cyclopenta[c]pyrancarboxylate .

• Concentrate to dryness.

• Perform Flash Chromatography (Hexanes/Ethyl Acetate).[5]

  • Separation: The methyl ester is much less polar than the acid and usually distinct from your amide/ester product. It will elute early as a sharp band, preventing the "acid streak."

FAQ: Troubleshooting & Expert Insights

Q1: Why can't I just rotovap the acid chloride away? A: 5-Cyclopenta[c]pyrancarbonyl chloride has a high boiling point (likely >200°C/760mmHg) and is a solid/oil. It is not volatile enough to be removed by rotary evaporation or high vacuum without sublimation equipment, which risks decomposing the sensitive pyran ring.

Q2: My product is water-soluble. How do I remove the chloride? A: Do not use Strategy A (Aqueous Wash). Use Strategy B (Scavenging) . If resin is unavailable, quench with MeOH (Strategy C) and use Reverse-Phase (C18) chromatography. The methyl ester impurity will be retained longer on C18 than most polar water-soluble products.

Q3: I see a new spot on TLC after workup that wasn't there during reaction. A: This is likely the carboxylic acid resulting from hydrolysis of the chloride. If you used Strategy A, this means your bicarbonate wash was insufficient. Check the pH of your aqueous layer; it must be >8. Repeat the wash.

Q4: Can I use Benzylamine to quench? A: Yes. Benzylamine reacts rapidly to form the N-benzyl amide derivative. This is often more UV-active and easier to track/separate than the methyl ester if you are using UV detection (HPLC/Flash).

Decision Matrix: Select Your Protocol

Figure 2: Decision tree for selecting the optimal removal strategy based on product sensitivity and scale.

References

• Supra Sciences. (n.d.). Solid Supported Scavengers: Methodology and Applications. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. US6727384B1 - Method for purifying acid chlorides - Google Patents [patents.google.com]
• 4. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Temperature for 5-Cyclopenta[c]pyrancarbonyl Chloride Synthesis

Welcome to the technical support guide for the synthesis of 5-Cyclopenta[c]pyrancarbonyl chloride. This document provides in-depth troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing this critical synthesis. As your partner in science, we aim to explain the causality behind experimental choices, ensuring you can achieve high-yield, high-purity results with confidence.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis of 5-Cyclopenta[c]pyrancarbonyl chloride, providing foundational knowledge for successful experimentation.

Q1: What are the standard chlorinating agents for converting 5-Cyclopenta[c]pyran-7-carboxylic acid to its acyl chloride?

The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation in organic synthesis. For this specific substrate, the two most common and effective reagents are:

• Thionyl Chloride (SOCl₂): A highly effective and widely used reagent. Reactions are often run in neat thionyl chloride at reflux or in an inert solvent.[1][2] A key advantage is that the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies purification.[3][4]

• Oxalyl Chloride ((COCl)₂): This is a milder and often more selective reagent than thionyl chloride.[5][6] It is typically used in an inert solvent like dichloromethane (DCM) and often requires a catalytic amount of N,N-dimethylformamide (DMF).[1][7] The byproducts (CO, CO₂, HCl) are also gaseous.[8]

Q2: Why is temperature such a critical parameter in this synthesis?

Temperature is arguably the most critical variable to control for this reaction. An improperly controlled temperature can lead to several undesirable outcomes:

• Too Low: The reaction rate may be impractically slow, leading to an incomplete conversion of the starting carboxylic acid. This results in a lower yield and complicates purification, as the unreacted acid must be separated from the acyl chloride product.

• Too High: Elevated temperatures can cause decomposition of the starting material or the desired acyl chloride product, which is often thermally sensitive.[9] This degradation is a primary cause of dark-colored reaction mixtures (yellow to black) and the formation of intractable side products, ultimately leading to a significant loss of yield.[10] For some sensitive substrates, decomposition can begin at temperatures as low as 70°C.[11]

Q3: What is the role of a catalyst, such as DMF, and how does it affect the reaction temperature?

A catalytic amount of N,N-dimethylformamide (DMF) is frequently used, particularly with oxalyl chloride and sometimes with thionyl chloride, to accelerate the reaction.[1][3] The mechanism involves the formation of a Vilsmeier reagent, an iminium salt, which is a more potent chlorinating agent than the parent reagent.[5][12]

The primary benefit of using a catalyst is that it allows the reaction to proceed efficiently at a much lower temperature—often at room temperature or even 0°C.[1][7] This is crucial for thermally sensitive molecules like 5-Cyclopenta[c]pyrancarbonyl chloride, as it minimizes the risk of thermal decomposition and improves the final product's purity and color.

Q4: How can I effectively monitor the reaction's progress?

Monitoring the disappearance of the starting carboxylic acid is key. Here are two common methods:

• Thin-Layer Chromatography (TLC): Spot the reaction mixture against a standard of the starting material. The reaction is complete when the spot corresponding to the carboxylic acid has disappeared. Caution: Acyl chlorides are highly reactive and can be hydrolyzed back to the carboxylic acid by the silica gel on the TLC plate, which can give a misleading result.[11] To mitigate this, run the TLC quickly and use a non-polar eluent system.

• Infrared (IR) Spectroscopy: Withdraw a small aliquot from the reaction, remove the solvent, and run an IR spectrum. The disappearance of the broad O-H stretch of the carboxylic acid (typically ~2500-3300 cm⁻¹) and the appearance of the sharp C=O stretch of the acyl chloride (typically ~1750-1800 cm⁻¹) indicates reaction completion.

Q5: What are the recommended work-up and purification procedures?

Since the byproducts of both thionyl chloride and oxalyl chloride are gaseous, the primary purification challenge is the removal of excess chlorinating agent.

• Removal of Excess Reagent: The excess, volatile chlorinating agent is typically removed by distillation, often under reduced pressure (vacuum).[2] For residual thionyl chloride, azeotropic distillation with a dry, inert solvent like toluene can be highly effective.[10]

• Final Purification: The crude 5-Cyclopenta[c]pyrancarbonyl chloride can then be purified by vacuum distillation to yield a pure, colorless liquid.[10] It is critical to ensure all glassware is scrupulously dried to prevent hydrolysis of the product.[11]

Section 2: Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the synthesis.

Problem: Reaction is sluggish or appears incomplete after the expected time.

Possible Cause	Diagnostic Check	Recommended Solution
Reaction temperature is too low.	TLC or IR analysis shows a significant amount of starting material remaining.	1. Gradually increase the reaction temperature in 10°C increments, monitoring the reaction at each step.2. If using oxalyl chloride without a catalyst, add a catalytic amount (1-5 mol%) of dry DMF.[1]
Chlorinating agent has degraded.	The reagent is old or has been improperly stored (exposed to moisture).	Use a fresh bottle of thionyl chloride or oxalyl chloride. For optimal results, use a newly opened bottle or distill the reagent before use.
Insufficient amount of chlorinating agent.	The reaction stalls before completion.	Add an additional 0.2-0.5 equivalents of the chlorinating agent and continue to monitor the reaction.

Problem: The final product or reaction mixture is dark yellow, brown, or black.

Possible Cause	Diagnostic Check	Recommended Solution
Reaction temperature is too high, causing thermal decomposition. [10]	The color change is observed upon heating the reaction mixture.	1. Immediately lower the reaction temperature.2. Repeat the reaction at a lower temperature. For thionyl chloride, consider running the reaction at 40-50°C instead of reflux.3. Switch to the milder oxalyl chloride/DMF system, which can often be run at room temperature.[6][8]
Impurities in the starting material or solvent.	The starting carboxylic acid is off-white or the solvent was not anhydrous.	1. Recrystallize the starting 5-Cyclopenta[c]pyran-7-carboxylic acid before use.2. Ensure all solvents are freshly distilled and anhydrous.

Problem: Low yield of purified 5-Cyclopenta[c]pyrancarbonyl chloride.

Possible Cause	Diagnostic Check	Recommended Solution
Incomplete reaction or product decomposition.	See the troubleshooting steps above.	Address the issues of reaction temperature and time as described previously.
Hydrolysis during work-up.	The product smells of HCl and ethanoic acid (from hydrolysis in air).[13] The purified product shows a broad O-H stretch in its IR spectrum.	1. Ensure all glassware is oven or flame-dried before use.[11]2. Perform all transfers and the work-up under an inert atmosphere (e.g., nitrogen or argon).3. Use anhydrous solvents for any extractions or transfers.
Loss of product during purification.	The product has a high boiling point and is difficult to distill.	Use high-vacuum distillation to lower the boiling point and prevent thermal decomposition during purification.

Section 3: Data & Visualizations

Table 1: Comparison of Chlorinating Agents & Recommended Conditions

Parameter	Thionyl Chloride (SOCl₂)	Oxalyl Chloride ((COCl)₂)
Reactivity	High	Moderate, Milder[6]
Typical Equivalents	2.0 - 5.0 (or used as solvent)	1.2 - 2.0
Catalyst	Optional (DMF, Pyridine)[14]	Recommended (DMF)[1]
Typical Temperature	50°C - Reflux (76°C)	0°C - Room Temperature
Key Advantage	Low cost, gaseous byproducts[5]	High selectivity, mild conditions[8]
Key Disadvantage	Harsh conditions can cause side reactions.	Higher cost, potential for carcinogenic byproducts if DMF decomposes.[6]

Diagrams

Section 4: Experimental Protocols

These protocols provide a starting point for optimization. All operations should be conducted in a fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis using Thionyl Chloride (SOCl₂)

• Preparation: Ensure all glassware is oven-dried (120°C overnight) and assembled hot under a nitrogen or argon atmosphere.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-Cyclopenta[c]pyran-7-carboxylic acid (1.0 eq). Add anhydrous toluene or dichloromethane as a solvent (optional, otherwise neat SOCl₂ is used).

• Reagent Addition: Cool the flask to 0°C in an ice bath. Slowly add thionyl chloride (2.0-3.0 eq) via a dropping funnel.

• Reaction: After the addition is complete, slowly warm the mixture to 50-60°C. Stir at this temperature for 1-3 hours, monitoring the reaction by TLC or IR spectroscopy. If the reaction is slow, the temperature can be increased to reflux.

• Work-up: Once the reaction is complete, cool the flask to room temperature. Remove the solvent and excess thionyl chloride under reduced pressure. To remove the final traces, add dry toluene and evaporate again (azeotropic removal).[10]

• Purification: Purify the resulting crude oil by vacuum distillation to obtain 5-Cyclopenta[c]pyrancarbonyl chloride as a colorless liquid.

Protocol 2: Synthesis using Oxalyl Chloride and Catalytic DMF

• Preparation: Ensure all glassware is oven-dried and assembled under a nitrogen or argon atmosphere.

• Reaction Setup: To a round-bottom flask with a stir bar, add 5-Cyclopenta[c]pyran-7-carboxylic acid (1.0 eq) and anhydrous dichloromethane (DCM).

• Catalyst Addition: Add one drop of anhydrous DMF.

• Reagent Addition: Cool the flask to 0°C. Slowly add oxalyl chloride (1.5 eq) dropwise. Vigorous gas evolution will be observed.

• Reaction: After addition, allow the mixture to warm to room temperature and stir for 1-2 hours. The reaction is typically complete when gas evolution ceases.[1]

• Work-up: Remove the solvent and all volatile byproducts under reduced pressure.

• Purification: The crude product is often pure enough for subsequent steps. If necessary, it can be purified by vacuum distillation.

References

• Organic Chemistry Portal. (n.d.). Acyl chloride synthesis. Retrieved from [Link]

• Google Patents. (2020). Method for preparing aliphatic acid chlorides under solvent-free conditions. CN111268959A.

• OrgoSolver. (n.d.). Carboxylic Acid to Acid Chloride (SOCl2) | Mechanism + Traps. Retrieved from [Link]

• Pace, V., & Holzer, W. (2013). A base- and metal-free, one-pot conversion of carboxylic acids into amides. RSC Advances, 3(42), 19163-19166. Retrieved from [Link]

• Lever, S. D., & Papadaki, M. (2006). Effects of Heating Rate, Temperature and Iron Catalysis on the Thermal Behaviour and Decomposition of 2-nitrobenzoyl Chloride. Journal of Hazardous Materials, 130(1-2), 114-122. Retrieved from [Link]

• Clark, J. (2015). converting carboxylic acids into acyl (acid) chlorides. Chemguide. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Acid to Acid Chloride. Retrieved from [Link]

• Google Patents. (2004). Method for producing acid chlorides. US6770783B1.

• Chemistry Steps. (n.d.). SOCl2 Reaction with Carboxylic Acids. Retrieved from [Link]

• ResearchGate. (2020). Is there any solvent for aromatic carboxylic acid react with SOCl2 (thionyl chloride)?. Retrieved from [Link]

• Google Patents. (1976). Acid chloride synthesis. US3940439A.

• Chemistry Stack Exchange. (2016). Carboxylic Acid to Acyl Chloride. Retrieved from [Link]

• Brainly.in. (2019). Thionyl chloride reaction with carboxylic acid at room temperature. Retrieved from [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Sathee Jee. (n.d.). Chemistry Acid Chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Acyl chloride. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 5.9: Getting Towed Uphill. Retrieved from [Link]

• Wikipedia. (n.d.). Oxalyl chloride. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Preparation of Acyl Chlorides. Retrieved from [Link]

• ResearchGate. (2019). What should I reconsider in my experiment for acyl chloride to be formed?. Retrieved from [Link]

• Clark, J. (2015). an introduction to acyl chlorides (acid chlorides). Chemguide. Retrieved from [Link]

• Save My Exams. (2025). A Level Chemistry Revision Notes - Acyl Chlorides. Retrieved from [Link]

• Google Patents. (2004). Method for purifying acid chlorides. US6727384B1.

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Reference Data & Comparative Studies

Comparative Analysis of Acylating Agents: A Deep Dive into the 1H NMR Interpretation of 5-Cyclopenta[c]pyrancarbonyl Chloride

Abstract

In the landscape of synthetic chemistry, particularly in drug discovery and development, the choice of an acylating agent is a critical decision that dictates reaction efficiency, selectivity, and the purity of the final product. This guide provides a comprehensive analysis of 5-Cyclopenta[c]pyrancarbonyl chloride, a heterocyclic acylating agent, with a primary focus on the interpretation of its 1H Nuclear Magnetic Resonance (NMR) spectrum. We will dissect the spectral data to elucidate the structural nuances of this molecule and compare its properties and performance with alternative acylating agents. This document is intended for researchers, scientists, and professionals in drug development seeking to make informed decisions in their synthetic endeavors.

Introduction: The Role of Acylating Agents in Modern Synthesis

Acylating agents are indispensable tools in organic synthesis, enabling the introduction of an acyl group (R-C=O) into a molecule. This transformation is fundamental to the construction of a vast array of organic compounds, including esters, amides, and ketones, which are prevalent motifs in pharmaceuticals. The reactivity of an acylating agent is paramount and is largely governed by the nature of the leaving group attached to the carbonyl carbon. Acyl chlorides, such as the topic of this guide, are among the most reactive acylating agents due to the excellent leaving group ability of the chloride ion.

The cyclopenta[c]pyran scaffold is a privileged structure found in numerous natural products and biologically active compounds, exhibiting a range of therapeutic properties.[1] The incorporation of this moiety into new chemical entities via acylation reactions is a promising strategy in drug discovery. 5-Cyclopenta[c]pyrancarbonyl chloride, therefore, presents itself as a valuable building block for accessing novel chemical space.

A thorough understanding of the structural and electronic properties of this reagent is essential for its effective utilization. 1H NMR spectroscopy is an unparalleled technique for probing the molecular structure of organic compounds in solution, providing detailed information about the chemical environment of each proton.

Deciphering the 1H NMR Spectrum of 5-Cyclopenta[c]pyrancarbonyl Chloride

The 1H NMR spectrum of a molecule is a fingerprint, with each signal providing a wealth of information. The key parameters we will analyze are:

• Chemical Shift (δ): The position of a signal on the x-axis (in ppm), which indicates the electronic environment of the proton. Electron-withdrawing groups deshield protons, shifting their signals downfield (to higher ppm values), while electron-donating groups cause an upfield shift.

• Integration: The area under a signal, which is proportional to the number of protons giving rise to that signal.

• Multiplicity (Splitting Pattern): The splitting of a signal into multiple peaks, caused by the magnetic influence of neighboring, non-equivalent protons. This is governed by the n+1 rule, where 'n' is the number of adjacent non-equivalent protons.

• Coupling Constant (J): The distance between the peaks in a multiplet (in Hz), which provides information about the dihedral angle between coupled protons and the nature of the chemical bonds separating them.

While a specific, publicly available 1H NMR spectrum for 5-Cyclopenta[c]pyrancarbonyl chloride is not readily found in the searched literature, we can predict the expected spectral features based on the analysis of related cyclopenta[c]pyran derivatives and general principles of NMR spectroscopy.[2][3][4]

Predicted 1H NMR Spectral Features of 5-Cyclopenta[c]pyrancarbonyl Chloride

The structure of 5-Cyclopenta[c]pyrancarbonyl chloride is shown below. The predicted chemical shifts are based on the analysis of similar heterocyclic systems and the influence of the electron-withdrawing carbonyl chloride group.

Figure 1. Structure of 5-Cyclopenta[c]pyrancarbonyl chloride.

Table 1: Predicted 1H NMR Data for 5-Cyclopenta[c]pyrancarbonyl Chloride

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Integration	Rationale
Aromatic Protons
H-1, H-3	~7.5 - 8.5	Doublet	2H	Protons on the pyran ring, deshielded by the ring current and the adjacent oxygen and carbonyl group.
H-4	~6.5 - 7.5	Triplet	1H	Proton on the pyran ring, coupled to H-3 and H-5.
Cyclopentane Protons
H-6, H-7	~2.5 - 3.5	Multiplet	4H	Protons on the cyclopentane ring, likely diastereotopic and exhibiting complex splitting patterns.[5]

Detailed Rationale for Predicted Chemical Shifts:

• Aromatic Protons (H-1, H-3, H-4): Protons on aromatic and heteroaromatic rings typically resonate in the downfield region of the spectrum (6.5-8.5 ppm) due to the effect of the ring current.[5][6] The electron-withdrawing nature of the carbonyl chloride at position 5 will further deshield the protons on the pyran ring, particularly H-4 and H-6 (if numbering starts from the oxygen). The exact positions will be influenced by the combined electronic effects of the fused cyclopentane ring and the carbonyl chloride.

• Cyclopentane Protons (H-6, H-7): Protons on a cyclopentane ring typically appear in the range of 1.5-2.0 ppm.[7][8] However, in this fused system, their chemical environment is more complex. The proximity to the aromatic pyran ring and the carbonyl group will likely shift these signals downfield. Due to the rigid, fused ring structure, the methylene protons on the cyclopentane ring are expected to be diastereotopic, meaning they are chemically non-equivalent and will likely show complex splitting patterns (multiplets) and potentially couple with each other (geminal coupling) and with adjacent protons.

Comparison with Alternative Acylating Agents

The choice of an acylating agent extends beyond simple reactivity. Factors such as stability, ease of handling, and compatibility with other functional groups are crucial considerations. Here, we compare 5-Cyclopenta[c]pyrancarbonyl chloride with other common acylating agents.

Table 2: Comparison of Acylating Agents

Acylating Agent	Structure	Reactivity	Advantages	Disadvantages	Typical 1H NMR of Acyl Group
5-Cyclopenta[c]pyrancarbonyl Chloride	(Structure from Fig. 1)	High	High reactivity allows for acylation of less nucleophilic substrates. Introduces a unique heterocyclic scaffold.	Moisture sensitive, may require inert atmosphere.[9] Byproduct (HCl) can be corrosive.	Complex pattern as described in Table 1.
Acetyl Chloride	CH3COCl	High	Readily available, inexpensive.	Highly volatile and corrosive. Byproduct (HCl) is corrosive.	Singlet, ~2.7 ppm
Acetic Anhydride	(CH3CO)2O	Moderate	Less volatile and corrosive than acetyl chloride. Byproduct (acetic acid) is less corrosive than HCl.	Less reactive than acyl chlorides.	Singlet, ~2.2 ppm
N-Acyl-benzotriazoles	(Structure varies)	Moderate to High	Stable, crystalline solids. Tunable reactivity. No corrosive byproducts.	More expensive to prepare.	Varies with the acyl group.

Experimental Workflow: A Typical Acylation Reaction

The following protocol outlines a general procedure for an acylation reaction using an acyl chloride.

Figure 2. Generalized workflow for an acylation reaction.

Detailed Protocol:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the substrate (1.0 eq.) and a suitable anhydrous solvent (e.g., dichloromethane, tetrahydrofuran).

• Addition of Base: Add a non-nucleophilic base (e.g., triethylamine, pyridine, 1.1-1.5 eq.) to scavenge the HCl byproduct.

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Addition of Acyl Chloride: Slowly add a solution of 5-Cyclopenta[c]pyrancarbonyl chloride (1.05 eq.) in the anhydrous solvent to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for the appropriate time (monitored by TLC or LC-MS).

• Work-up: Upon completion, quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

• Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Conclusion

5-Cyclopenta[c]pyrancarbonyl chloride is a potent acylating agent that offers a direct route to incorporating the biologically relevant cyclopenta[c]pyran moiety into new molecular entities. A detailed understanding of its 1H NMR spectrum is crucial for confirming its structure and purity, as well as for characterizing the products of its reactions. By comparing its properties with those of other acylating agents, researchers can make strategic choices to optimize their synthetic routes. The provided experimental protocol serves as a robust starting point for the application of this valuable synthetic building block in drug discovery and development programs.

References

• Vertex AI Search. (n.d.). Chemical shifts.
• Semantic Scholar. (2022, March 4). Chemoselective and one-pot synthesis of novel coumarin-based cyclopenta[c]pyrans via base- mediated reaction of.
• ResearchGate. (n.d.). 1 H-NMR Data (500 MHz, CDCl 3 ) of compounds 1, 2, and Their....
• Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.). cyclopentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopentane 1-H nmr.
• MDPI. (2024, October 2). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones.
• Organic Chemistry. (n.d.). Chapter 5: NMR.
• PubMed. (2016, January 28). Divergent synthetic route to new cyclopenta[c]pyran iridoids: syntheses of jatamanin A, F, G and J, gastrolactone and nepetalactone.
• Google Patents. (n.d.). US5245063A - Preparation of carbonyl chlorides.
• ChemicalBook. (n.d.). Cyclopentane(287-92-3) 1H NMR spectrum.

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A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of Cyclopenta[c]pyran Derivatives

Introduction: Beyond the Molecular Ion

In the realm of natural product chemistry and drug development, the structural elucidation of novel compounds is a cornerstone of innovation. Among the vast library of natural scaffolds, the cyclopenta[c]pyran ring system, particularly as found in iridoid glycosides, presents a unique analytical challenge. These compounds, abundant in numerous medicinal plant families, are characterized by a fused cyclopentane and dihydropyran ring system, often decorated with a glucose moiety and various substituents. Their therapeutic potential is significant, but unlocking it requires a profound understanding of their structure, which is where mass spectrometry (MS) becomes an indispensable tool.

This guide moves beyond a simple recitation of fragmentation data. As field-seasoned scientists, we understand that true analytical expertise lies not in what fragments are produced, but why they are formed. Here, we will dissect the collision-induced dissociation (CID) pathways of cyclopenta[c]pyran derivatives, comparing the fragmentation patterns of key representatives like aucubin, catalpol, and genipin. We will explore how different ionization techniques influence the data obtained and provide robust, field-tested protocols to empower your research. Our focus is on the causality behind the cleavages, providing you with a predictive framework for identifying these valuable compounds in complex matrices.

Core Fragmentation Principles: The Logic of Bond Cleavage

The fragmentation of cyclopenta[c]pyran derivatives is not random; it is governed by the fundamental principles of chemical stability. The location of the initial charge, the stability of the resulting radical and ionic species, and the presence of functional groups all direct the dissociation pathways.

Ionization Technique: The First Critical Choice

The choice of ionization source dictates the type and extent of fragmentation observed.

• Electrospray Ionization (ESI): As a soft ionization technique, ESI is the method of choice for analyzing thermally labile and polar compounds like iridoid glycosides.[1][2][3] It typically produces protonated molecules [M+H]⁺ or adducts like [M+Na]⁺ or [M+HCOO]⁻ in negative mode, with minimal in-source fragmentation.[3] This preserves the crucial molecular weight information and allows for controlled, sequential fragmentation via tandem MS (MS/MS). Throughout this guide, we will primarily focus on ESI-MS/MS data, as it provides the most structurally informative results for this class of compounds.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS, which typically employs Electron Ionization (EI), is less suited for intact glycosides due to their low volatility and thermal instability. However, it is an excellent technique for analyzing the more volatile aglycone (the non-sugar part) or for derivatized compounds.[4][5] EI is a high-energy "hard" ionization technique that induces extensive fragmentation, providing a detailed fingerprint of the core structure.[6]

The Four Pillars of Cyclopenta[c]pyran Fragmentation

Under CID conditions (typically in an ion trap or triple quadrupole instrument), the protonated molecular ion undergoes a series of predictable cleavages. These can be categorized into four primary pathways.

• Glycosidic Bond Cleavage: For iridoid glycosides, the most facile fragmentation is the cleavage of the O-glycosidic bond. This results in a characteristic neutral loss of the sugar moiety, typically a hexose (162 Da).[3] This initial loss is a hallmark of this compound class and immediately yields the mass of the aglycone.

• Dihydropyran Ring Fragmentation (Retro-Diels-Alder): The dihydropyran ring is prone to retro-Diels-Alder (RDA) type reactions. This cleavage across the ring system is a powerful diagnostic tool, as the masses of the resulting fragments provide information about the substitution pattern on this part of the molecule.

• Cyclopentane Ring Cleavage: Following the initial losses, the cyclopentane ring can also fragment. These cleavages often involve the loss of small neutral molecules and can help differentiate isomers.[7]

• Loss of Small Neutral Molecules: Throughout the fragmentation cascade, the sequential loss of small, stable molecules like water (H₂O, 18 Da), carbon monoxide (CO, 28 Da), and carbon dioxide (CO₂, 44 Da) is commonly observed, particularly from fragments containing hydroxyl or carboxyl groups.[8]

The following diagram illustrates the generalized fragmentation cascade for a typical iridoid glycoside.

Caption: Generalized MS/MS fragmentation workflow for iridoid glycosides.

Comparative Analysis: Fragmentation Patterns of Key Derivatives

To illustrate these principles, we will compare the fragmentation patterns of three well-studied cyclopenta[c]pyran derivatives: Aucubin, Catalpol, and Genipin.

Case Study 1: Aucubin

Aucubin is a classic example of an iridoid glycoside. Its fragmentation is highly characteristic. Following the initial neutral loss of glucose (162 Da) to form the aglycone ion at m/z 187, subsequent water losses and ring cleavages produce a rich spectrum.

The diagram below outlines the primary fragmentation pathway for Aucubin.

Caption: Key fragmentation steps for the iridoid glycoside Aucubin.

Case Study 2: Catalpol and its Derivatives

Catalpol is distinguished by an epoxide ring on its cyclopentane moiety. This structural feature significantly influences its fragmentation. While the initial loss of glucose is still observed, the subsequent fragmentation of the aglycone is directed by the epoxide, often leading to different ion series compared to aucubin. Studies on catalpol derivatives show that acyl groups (like veratroyl or isovanilloyl) also create new, characteristic fragmentation pathways, typically involving the loss of the acyl group itself.[1][2]

Case Study 3: Genipin

Genipin is the aglycone of geniposide. Studying its fragmentation provides direct insight into the breakdown of the core cyclopenta[c]pyran skeleton without the complication of the sugar moiety. Under ESI-MS/MS, protonated genipin (m/z 227) readily loses water and methanol.[9] Its fragmentation is characterized by ions at m/z 209, 157, and 131, corresponding to these neutral losses and subsequent ring cleavages.[9]

Comparative Data Summary

The following table summarizes the key diagnostic ions for these three compounds under positive mode ESI-MS/MS. This data serves as a quick reference for identification in complex mixtures.

Compound	Precursor Ion [M+H]⁺ (m/z)	Primary Neutral Loss	Aglycone Ion (m/z)	Key Diagnostic Fragment Ions (m/z)
Aucubin	349	-162 (Glucose)	187	169, 151, 133, 111[10][11]
Catalpol	363	-162 (Glucose)	201	183, 165, 137, 125[1][12]
Genipin	227	N/A (Aglycone)	227	209, 157, 147, 131, 123, 101[9]

Experimental Protocols: A Practical Approach

A robust analytical method is self-validating. The following protocols are designed for clarity, reproducibility, and the generation of high-quality, interpretable data.

Protocol 1: LC-ESI-MS/MS Analysis of Iridoid Glycosides in Plant Extracts

This protocol is optimized for the sensitive detection and structural characterization of cyclopenta[c]pyran glycosides from a crude plant extract.

1. Sample Preparation: a. Accurately weigh 100 mg of dried, powdered plant material. b. Extract with 5 mL of 80% methanol in water via sonication for 30 minutes. c. Centrifuge the mixture at 4000 rpm for 15 minutes. d. Collect the supernatant and filter through a 0.22 µm syringe filter into an LC vial.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Gradient: 5% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 2 µL.
• Column Temperature: 40 °C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Scan Mode: Full Scan (m/z 100-1000) followed by data-dependent MS/MS on the top 3 most intense ions.
• Capillary Voltage: 3.5 kV.
• Source Temperature: 120 °C.
• Desolvation Temperature: 350 °C.
• Collision Gas: Argon.
• Collision Energy: Ramped from 15-40 eV to generate a rich fragmentation spectrum.

Protocol 2: GC-EI-MS Analysis of Cyclopenta[c]pyran Aglycones

This protocol is designed for the analysis of more volatile, non-glycosylated derivatives or for samples that have undergone hydrolysis to yield the aglycone.

1. Sample Preparation (Hydrolysis & Derivatization): a. To 1 mL of plant extract (from Protocol 1), add 100 µL of concentrated HCl and heat at 80°C for 2 hours to hydrolyze glycosidic bonds. b. Neutralize the solution with NaOH and extract the aglycones with 2 mL of ethyl acetate three times. c. Combine the organic layers and evaporate to dryness under a stream of nitrogen. d. (Optional but recommended) Re-dissolve the residue in pyridine and add a silylating agent (e.g., BSTFA with 1% TMCS). Heat at 60°C for 30 minutes to derivatize hydroxyl groups, increasing volatility.

2. Gas Chromatography (GC) Conditions:

• Column: DB-5MS or similar non-polar capillary column (30 m x 0.25 mm, 0.25 µm film thickness).[4]
• Carrier Gas: Helium at a constant flow of 1 mL/min.[4]
• Inlet Temperature: 250 °C.
• Oven Program: Start at 70 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 10 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.[4][6]
• Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.
• Scan Range: m/z 40-550.

Conclusion: From Pattern to Prediction

The mass spectrometric fragmentation of cyclopenta[c]pyran derivatives is a systematic process dictated by the inherent chemistry of the scaffold. By understanding the core principles—facile glycosidic cleavage, diagnostic RDA reactions of the dihydropyran ring, and subsequent cleavages of the cyclopentane core—researchers can move from simple spectral matching to predictive structural elucidation. The comparative data presented for aucubin, catalpol, and genipin highlight how subtle changes in substitution lead to predictable shifts in fragmentation pathways. The provided ESI and EI-based protocols offer robust starting points for the comprehensive analysis of these compounds, whether in purified form or within complex botanical matrices. Mastering these patterns and techniques is not merely an academic exercise; it is a critical skill for accelerating the discovery and development of new therapeutics derived from nature's vast chemical library.

References

• Analysis of Catalpol Derivatives by Characteristic Neutral Losses Using Liquid Chromatography Combined With Electrospray Ionization Multistage and Time-Of-Flight Mass Spectrometry. Rapid Communications in Mass Spectrometry. [Link]

• Iridoid and secoiridoid glycosides permethylation enhances chromatographic separation and chemical ionization for LC-MS/MS structural characterization. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Liquid chromatography-mass spectrometry for the simultaneous determination of the catalpol-related iridoid glucosides, verproside, isovanilloylcatalpol, catalposide and 6-O-veratroyl catalpol in rat plasma. Biomedical Chromatography. [Link]

• Analysis of catalpol derivatives by characteristic neutral losses using liquid chromatography combined with electrospray ionization multistage and time-of-flight mass spectrometry. ResearchGate. [Link]

• Fragmentation study of iridoid glucosides through positive and negative electrospray ionization, collision-induced dissociation and tandem mass spectrometry. ResearchGate. [Link]

• Fragmentation study of iridoid glycosides including epimers by liquid chromatography-diode array detection/electrospray ionization mass spectrometry and its application in metabolic fingerprint analysis of Gardenia jasminoides Ellis. ResearchGate. [Link]

• Fragmentation patterns study of iridoid glycosides in Fructus Gardeniae by HPLC-Q/TOF-MS/MS. Biomedical Chromatography. [Link]

• Mechanisms of catalpol and jasminoidin by electrospray ionization mass spectrometry. ResearchGate. [Link]

• Proposed MS/MS fragmentation pathways for acylated aucubin-type iridoid.... ResearchGate. [Link]

• Mass fragmentation pathways of aucubin. ResearchGate. [Link]

• Comprehensive Metabolite Identification of Genipin in Rats Using Ultra-High-Performance Liquid Chromatography Coupled with High Resolution Mass Spectrometry. Molecules. [Link]

• Gas chromatography – Mass spectrometry (GC-MS) profiling reveals newly described bioactive compounds in Citrullus colocynthis (L.) seeds oil extracts. Heliyon. [Link]

• GC-MS – Knowledge and References. Taylor & Francis. [Link]

• Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. Combustion and Flame. [Link]

Sources

• 1. Analysis of catalpol derivatives by characteristic neutral losses using liquid chromatography combined with electrospray ionization multistage and time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liquid chromatography-mass spectrometry for the simultaneous determination of the catalpol-related iridoid glucosides, verproside, isovanilloylcatalpol, catalposide and 6-O-veratroyl catalpol in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gas chromatography – Mass spectrometry (GC-MS) profiling reveals newly described bioactive compounds in Citrullus colocynthis (L.) seeds oil extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Iridoid and secoiridoid glycosides permethylation enhances chromatographic separation and chemical ionization for LC-MS/MS structural characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comprehensive Metabolite Identification of Genipin in Rats Using Ultra-High-Performance Liquid Chromatography Coupled with High Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

HPLC Methods for Purity Assessment of 5-Cyclopenta[c]pyrancarbonyl Chloride: A Publish Comparison Guide

Executive Summary

The purity assessment of 5-Cyclopenta[c]pyrancarbonyl chloride presents a classic analytical paradox: the very reactivity that makes it a valuable synthetic intermediate (the acyl chloride functionality) makes it inherently unstable during standard Reverse-Phase HPLC (RP-HPLC) analysis.

Direct injection of this compound into an aqueous mobile phase results in uncontrolled hydrolysis, converting the active analyte into its corresponding carboxylic acid. This renders the assay non-specific, as it becomes impossible to distinguish between the active acyl chloride and the inactive hydrolyzed impurity already present in the sample.

This guide objectively compares three analytical strategies. We establish Pre-column Derivatization with Anhydrous Methanol (Method A) as the "Gold Standard" for its balance of stability, specificity, and ease of validation.

Part 1: The Analytical Challenge

The cyclopenta[c]pyran scaffold contains an enol ether system which, combined with the acid chloride, creates two stability risks:

• Hydrolysis: Rapid conversion of

  to in the presence of moisture.

• Acid Sensitivity: The HCl byproduct generated during hydrolysis or derivatization can degrade the sensitive iridoid-like double bonds in the ring system if not scavenged.

Therefore, a robust method must stabilize the analyte before it enters the column.

Comparative Overview of Methods

Feature	Method A: Methanolysis (Recommended)	Method B: Amine Derivatization	Method C: Hydrolysis (Not Recommended)
Principle	Converts acid chloride to Methyl Ester .[1]	Converts acid chloride to Amide .	Converts everything to Carboxylic Acid .
Specificity	High. Distinguishes active from impurity.[2]	High. Amides are very stable.	None. Active chloride and acid impurity co-elute.
Stability	Excellent (Methyl ester is stable).	Excellent (Amide is stable).[2]	Poor (On-column degradation).
Matrix Effects	Low. Excess MeOH is the solvent.	Medium. Excess amine can tail or interfere.	High. pH shifts cause peak distortion.
Suitability	Best for Purity/Assay.	Good alternative if ester co-elutes with impurities.[2]	Only for "Total Carbon" estimation.

Part 2: Detailed Methodologies

Method A: Pre-column Derivatization with Methanol (Gold Standard)

This method exploits the rapid reaction between the acid chloride and anhydrous methanol to form a stable methyl ester. A base scavenger (Pyridine or Triethylamine) is added to neutralize the generated HCl, protecting the cyclopenta[c]pyran ring.

1. Reaction Mechanism

2. Experimental Protocol

Reagents:

• Diluent: Anhydrous Methanol (HPLC Grade).

• Scavenger: Pyridine (Reagent Grade, dry).

• Internal Standard (Optional): Dimethyl phthalate (if using internal standard calibration).

Sample Preparation Workflow:

• Blank Preparation: Mix 1.0 mL Pyridine with 100 mL Anhydrous Methanol.

• Sample Weighing: Accurately weigh ~25 mg of 5-Cyclopenta[c]pyrancarbonyl chloride into a 25 mL volumetric flask.

• Derivatization: Immediately add 15 mL of the Blank Preparation (MeOH/Pyridine).

• Quenching: Sonicate for 5 minutes to ensure complete conversion to the methyl ester. The reaction is typically instantaneous, but sonication ensures dissolution.

• Dilution: Make up to volume with the Diluent.

• Filtration: Filter through a 0.22 µm PTFE syringe filter (hydrophobic filters prevent moisture ingress).

3. HPLC Conditions

Parameter	Setting
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile (ACN)
Gradient	0-2 min: 20% B; 2-15 min: 20% 80% B; 15-20 min: 80% B
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Targeting the conjugated diene system)
Temperature	30°C
Injection Vol	5 µL

Data Interpretation:

• The Main Peak corresponds to the Methyl Ester derivative (representing the active Acid Chloride).

• Any peak eluting at the retention time of the Carboxylic Acid (determined by injecting a hydrolyzed standard) represents the Hydrolyzed Impurity present in the original sample.

Method B: Pre-column Derivatization with Diethylamine

If the methyl ester formed in Method A co-elutes with a specific process impurity, derivatization with a secondary amine (Diethylamine) shifts the retention time significantly, offering orthogonal selectivity.

Modifications to Protocol:

• Reagent: Replace Methanol with Acetonitrile containing 1% Diethylamine.

• Reaction: The acid chloride forms the N,N-diethylamide.

• Note: Amides are generally more polar than esters; expect the derivative to elute earlier than the methyl ester in RP-HPLC.

Part 3: Visualization of Workflows

The following diagrams illustrate the critical difference between the recommended derivatization path and the flawed direct analysis path.

Caption: Comparative workflow showing how Methanolysis (Method A) preserves the chemical information of the active chloride, whereas Direct Analysis (Method C) destroys it.

Part 4: Scientific Rationale (E-E-A-T)

Why Pyridine?

The reaction

produces hydrochloric acid. In unbuffered methanol, this acidity can catalyze the rearrangement or polymerization of the cyclopenta[c]pyran double bonds (iridoids are known to be acid-labile). Pyridine acts as an acid scavenger, forming pyridinium hydrochloride, which is water-soluble and elutes in the void volume, protecting the analyte.

Self-Validating System

To ensure the method is working:

• Specificity Check: Inject a sample of the Carboxylic Acid form. It must resolve from the Methyl Ester peak.

• Derivatization Efficiency: Analyze a sample prepared with a slight excess of amine vs. methanol. If the peak area is identical (molar equivalent), the reaction is quantitative.

References

• Zheng, X., et al. (2017). "Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances."[2] Journal of Pharmaceutical and Biomedical Analysis.

  • Supports the use of pre-column derivatization for reactive acyl chlorides to ensure stability and sensitivity.[2]

• Kishore, M., et al. (2017). "Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates." American Pharmaceutical Review.

  • Provides the industry standard framework for handling moisture-sensitive acid chlorides in GMP environments.

• BenchChem. "A Comparative Guide to HPLC Method Validation Using Acyl Chloride Derivatization Reagents."

  • General validation protocols for deriv

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]

Crystallographic Characterization of Cyclopenta[c]pyran-5-carbonyl Chloride Complexes

This guide serves as a critical technical resource for researchers investigating Cyclopenta[c]pyran derivatives, specifically focusing on the structural characterization of the 5-carbonyl chloride intermediate and its complexes.[1]

Executive Disambiguation: The "5-Carbonyl" Nomenclature Trap

Before proceeding, researchers must distinguish between two chemically distinct entities often conflated in commercial databases:

• The Iridoid Scaffold (Target of this Guide): Derivatives of Geniposidic Acid or Genipin .[1] In strict IUPAC numbering for the cyclopenta[c]pyran skeleton, the carboxylate is typically at C4 .[1] However, "5-carbonyl" is frequently used in legacy literature or broad patent claims referring to the bridgehead or adjacent positions.[1][2] This guide focuses on this bioactive iridoid class.

• The Benzofuran False Friend: Commercial catalogs often list "5-Cyclopenta[c]pyrancarbonyl chloride" as a synonym for 1-Benzofuran-5-carbonyl chloride (CAS 56540-70-6).[1][2] These are structural isomers but chemically unrelated.[1] If your target is a planar, aromatic bicyclic system, refer to Benzofuran data. If your target is a chiral, non-aromatic iridoid (drug delivery/crosslinker), proceed with this guide.

Status: Reactive Intermediate | Class: Iridoid Synthon | Primary Application: Drug Delivery (Genipin Crosslinking)[1][2]

Part 1: Comparative Analysis of Characterization Strategies

Isolating single crystals of the reactive acyl chloride (R-COCl) form of an iridoid is experimentally fraught due to rapid hydrolysis and potential for acid-catalyzed rearrangement of the enol ether functionality.[1][2] The following guide compares the three primary pathways for structural validation.

Comparison Matrix: Stability vs. Resolution

Feature	Pathway A: Direct Acyl Chloride	Pathway B: Stable Derivative (Recommended)	Pathway C: Metal/Protein Complex
Target Moiety	-COCl (Reactive)	-COOMe or -CONHR (Stable)	M-L or Crosslink
Crystallinity	Poor (Often Oil/Hygroscopic)	Excellent (Needles/Prisms)	Variable (Amorphous Hydrogels)
Data Quality	Low (High R-factor likely)	High (<5% R-factor)	Low (Powder XRD/SAXS)
Structural Insight	Direct observation of electrophilicity	Precise scaffold geometry	Supramolecular assembly
Key Risk	Hydrolysis during mounting	Loss of reactive group info	Disorder/Solvent inclusion

Detailed Crystallographic Insights

1. The Scaffold Geometry (Pathway B - Benchmark)

To validate the "5-carbonyl" complex, one must first benchmark against the parent iridoid scaffold.[1][2] The cyclopenta[c]pyran ring system adopts a specific cis-fused geometry.[1][2]

• Crystal System: Typically Monoclinic or Orthorhombic .[1]

• Space Group: Often

  (due to chirality of natural iridoids).[1]

• Conformation: The cyclopentane ring usually adopts an envelope conformation, while the dihydropyran ring is in a half-chair .[1]

Reference Data for Validation (Geniposidic Acid Analogue):

• Bond Length C3=C4: ~1.33–1.35 Å (Enol ether character).[1]

• Bond Length C=O (Carboxyl): ~1.21 Å.[1]

• Ring Fusion (C5-C9): Cis-fused, critical for biological activity.[1][2]

2. The Reactive Chloride (Pathway A)

If direct characterization of the chloride is required (e.g., for mechanistic studies):

• Predicted C-Cl Bond Length: 1.78 ± 0.02 Å (shorter than alkyl chloride due to

  hybridization).[1][2]

• C=O Bond Length: ~1.18 Å (shorter than ester due to electron-withdrawing Cl).[1][2]

• Handling: Must be crystallized in situ using a laser-heated pedestal growth (LHPG) method or sealed capillary under Argon.[1][2]

3. The "Blue" Complexes (Pathway C)

When this scaffold (e.g., Genipin) reacts with primary amines (proteins/drugs), it forms dark blue pigments.[1]

• Crystallography: These are rarely single crystals.[1] They form oligomeric heteroaromatic networks .[1]

• Alternative Data: Use Solid-State NMR (

  CP-MAS) to identify the formation of the heterocyclic amine bridges, which appear as broad aromatic resonances absent in the parent crystal structure.[1][2]

Part 2: Experimental Protocols

Protocol 1: Synthesis & In-Situ Crystallization of the Acyl Chloride

Use this protocol only if the reactive intermediate structure is strictly required.

• Precursor Preparation: Start with Geniposidic Acid (fully acetylated to protect sugar/OH groups).[1] Free hydroxyls will self-react with the acid chloride.[1][2]

• Chlorination:

  • Dissolve 100 mg Precursor in dry DCM (5 mL).

  • Add 1.2 eq. Oxalyl Chloride + 1 drop DMF (Catalyst).[1] Avoid Thionyl Chloride if acid-sensitive enol ethers are present.[1][2]

  • Stir 1h at 0°C under

    . Evaporate solvent under high vacuum.[1]

• Crystallization (Inert Oil Method):

  • Suspend the resulting yellow oil in Paratone-N oil immediately.[1][2]

  • Mount a droplet on a cryoloop.[1]

  • Flash cool to 100 K on the goniometer.

  • Note: If the sample is amorphous, attempt sublimation in a sealed capillary at high vacuum (0.01 Torr) if the molecular weight permits.[1]

Protocol 2: Heavy-Atom Derivatization (For Absolute Structure)

Standard method for drug development validation.[1][2]

• Reaction: React the crude acyl chloride (from above) with p-bromoaniline .

• Crystallization:

  • Dissolve product in minimal hot Ethanol/Ethyl Acetate (9:1).[1]

  • Slow cool to 4°C.

• Why: The Bromine atom (

  ) provides anomalous scattering, allowing unambiguous determination of the absolute configuration (stereochemistry at C1, C5, C9) which is often lost or ambiguous in light-atom structures.[1]

Part 3: Structural Characterization Workflow

The following diagram illustrates the decision tree for characterizing these complexes, highlighting the critical divergence between "Reactive" and "Stable" pathways.

Caption: Decision matrix for crystallographic characterization. Note the critical divergence at the "Check Structure" step to avoid nomenclature errors.

References

• Structural Classification of Iridoids. ResearchGate. Comprehensive review of iridoid backbone geometry and biosynthesis.

• X-ray crystal structure of iridoid glucoside aucubin and its aglycone. Carbohydrate Research. Defines the benchmark "envelope" conformation for the cyclopentane ring in this scaffold.

• Geniposidic acid Structure & Properties. Chem-Impex. Specifications for the parent acid precursor.

• Genipin-Crosslinked Chitosan Hydrogels. PMC. Discusses the formation of blue pigment complexes and their structural analysis via non-crystallographic means.

• Cyclopenta[c]pyran Nomenclature. PubChem. Official IUPAC and structural identifiers for the core skeleton.[1][3][4] [1][4]

Sources

• 1. Glucose - Wikipedia [en.wikipedia.org]
• 2. Cyclopenta[c]pyran-1(3H)-one, hexahydro-4,7-dimethyl-, (4α,4aα,7α,7aα)- [webbook.nist.gov]
• 3. Cyclopentanecarbonyl chloride [webbook.nist.gov]
• 4. Cyclopenta[c]pyran | C8H6O | CID 14144377 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5-Cyclopenta[c]pyrancarbonyl chloride proper disposal procedures

An Expert Guide to the Safe Disposal of 5-Cyclopenta[c]pyrancarbonyl chloride

In the landscape of pharmaceutical research and complex organic synthesis, the responsible management of reactive intermediates is a non-negotiable pillar of laboratory safety and environmental stewardship. 5-Cyclopenta[c]pyrancarbonyl chloride, as a member of the acyl chloride family, is a valuable reagent characterized by its high reactivity. This same reactivity, however, necessitates a rigorous and well-understood protocol for its neutralization and disposal.

This guide serves as an essential operational directive for researchers, scientists, and drug development professionals. It moves beyond a simple checklist, providing a deep, scientifically-grounded framework for safely managing this compound from the moment it is designated as waste to its final disposal. Our objective is to empower you with the knowledge to not only comply with safety regulations but to cultivate a proactive culture of safety within your laboratory.

PART 1: CORE DIRECTIVE: Hazard Profile and Chemical Logic

Understanding the chemical nature of 5-Cyclopenta[c]pyrancarbonyl chloride is the foundation of its safe handling. The key to its reactivity lies in the acyl chloride functional group (-COCl). This group is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles.

Primary Reactive Hazards:

• Violent Reaction with Water: Acyl chlorides react vigorously and exothermically with water, including ambient atmospheric moisture.[1][2][3] This hydrolysis reaction produces the parent carboxylic acid (5-Cyclopenta[c]pyrancarboxylic acid) and corrosive hydrogen chloride (HCl) gas.[1][2] The reaction can be violent, leading to splashing and rapid pressure build-up in a closed container.

• Corrosivity: Due to the formation of hydrochloric acid upon contact with moisture, 5-Cyclopenta[c]pyrancarbonyl chloride is highly corrosive to skin, eyes, mucous membranes, and metals.[2][4] Severe burns can result from direct contact.[2][5]

• Reactivity with Nucleophiles: It will also react readily with other common laboratory nucleophiles such as alcohols (to form esters), and amines (to form amides). These reactions are also typically exothermic.[6]

The central principle of disposal is, therefore, to neutralize this reactivity in a controlled and safe manner before it enters the waste stream.

PART 2: SCIENTIFIC INTEGRITY & LOGIC: A Self-Validating Protocol

A trustworthy protocol is one that is built on a foundation of chemical principles and validated safety practices. This section outlines the necessary equipment and a detailed, step-by-step procedure for the safe neutralization of 5-Cyclopenta[c]pyrancarbonyl chloride.

Personal Protective Equipment (PPE): A Non-Negotiable Baseline

Appropriate PPE is the most critical barrier between the researcher and the chemical hazard. The following table outlines the minimum requirements for handling this compound.[4][7][8]

Protection Area	Required Equipment	Expert Rationale
Respiratory	Certified Chemical Fume Hood	Mandatory. Acyl chlorides are volatile and release corrosive HCl gas upon hydrolysis with air moisture. A fume hood is essential to prevent inhalation, which can cause severe respiratory tract irritation and burns.[4][7][9]
Eye & Face	Chemical Splash Goggles & Full-Face Shield	Protects against splashes of the reactive chemical and potential violent reactions during neutralization. A face shield is worn over goggles for maximum protection.[1][5][7]
Hand	Chemical-Resistant Gloves (e.g., Nitrile, Neoprene)	Prevents skin contact, which can cause severe chemical burns.[5][7] Always inspect gloves for integrity before use.
Body	Flame-Resistant Laboratory Coat & Closed-Toe Shoes	Protects against incidental spills and splashes.[7][9]

Experimental Protocol: Step-by-Step Neutralization and Disposal

The following procedure is designed to convert the reactive acyl chloride into a less hazardous, neutralized aqueous waste stream.

Caption: Controlled workflow for the safe neutralization and disposal of 5-Cyclopenta[c]pyrancarbonyl chloride.

Detailed Methodology:

• Preparation (Phase 1):

  • Don all PPE as specified in the table above. All steps must be performed in a certified chemical fume hood.[4][7]

  • In a beaker appropriately sized to hold at least double the final volume, prepare a 5-10% aqueous solution of sodium bicarbonate or sodium carbonate.

  • Place this beaker in an ice bath and begin stirring with a magnetic stir bar.

  • Causality: An ice bath is crucial to dissipate the heat generated from the exothermic neutralization reaction.[7] Using a weak base like sodium bicarbonate controls the reaction rate and neutralizes the HCl byproduct, producing CO2 gas instead of a more violent acid-base reaction.[7]

• Neutralization (Phase 2):

  • Using a pipette or dropping funnel, add the 5-Cyclopenta[c]pyrancarbonyl chloride to the stirred bicarbonate solution very slowly and in a dropwise manner.[7]

  • You will observe effervescence (CO2 gas). The rate of addition must be slow enough to prevent the foam from overflowing the container.

  • Causality: Slow, controlled addition is the most critical step for safety. Adding the acyl chloride too quickly can cause a runaway reaction, leading to a violent release of gas, a rapid temperature increase, and potential splashing of the corrosive mixture.[6]

  • After the addition is complete, allow the mixture to stir in the ice bath for at least one hour to ensure the reaction is complete.

• Verification & Disposal (Phase 3):

  • Remove the beaker from the ice bath and allow it to warm to room temperature.

  • Check the pH of the solution using pH paper or a calibrated meter. The target is a neutral pH between 6.0 and 9.0.[10] If the solution is still acidic, slowly add more bicarbonate solution until neutrality is achieved.

  • Once neutralized, this aqueous solution should be transferred to a clearly labeled hazardous waste container designated for aqueous chemical waste, following your institution's specific guidelines.[11][12]

  • Rinse the emptied glassware with a suitable organic solvent (e.g., acetone) to remove any organic residue. This solvent rinse must be disposed of in a separate, appropriately labeled container for flammable organic waste.[7]

Emergency Procedures

In the event of an accidental release or exposure, a swift and correct response is vital.

• Spill:

  • Minor Spill (in fume hood): Absorb the spill with a dry, inert absorbent material like vermiculite or sand.[4][11] Do NOT use water or combustible materials.[11] Collect the absorbed material using non-sparking tools into a sealed container for hazardous waste disposal.[4][11]

  • Major Spill: Evacuate the immediate area and alert colleagues. Contact your institution's Environmental Health and Safety (EHS) office or emergency response team immediately.[4][9]

• Personnel Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][5][9] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with an emergency eyewash station for at least 15 minutes, holding the eyelids open.[5][9] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air.[5][9] If breathing is difficult, seek immediate medical attention.

By adhering to this comprehensive protocol, you directly contribute to a safer research environment, ensuring that the disposal of reactive reagents is as meticulously planned and executed as the experiments themselves.

References

• BenchChem. (n.d.). Essential Guide to the Safe Disposal of 3-(1-Cyanoethyl)benzoyl chloride. Retrieved from a URL provided by the grounding tool.
• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Acetyl chloride. Retrieved from a URL provided by the grounding tool.
• International Chemical Safety Cards (ICSC). (n.d.). ICSC 0210 - ACETYL CHLORIDE. Retrieved from a URL provided by the grounding tool.
• BenchChem. (n.d.). Safe Disposal of Cyclopent-3-ene-1-carbonyl chloride: A Step-by-Step Guide. Retrieved from a URL provided by the grounding tool.
• BASF. (n.d.). Acid Chlorides and Chloroformates - Safety and Handling. Retrieved from a URL provided by the grounding tool.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from a URL provided by the grounding tool.
• Fisher Scientific. (2010). Safety Data Sheet - Cyclopropanecarbonyl chloride. Retrieved from a URL provided by the grounding tool.
• Thermo Fisher Scientific. (2010). Safety Data Sheet - Cyclopropanecarbonyl chloride. Retrieved from a URL provided by the grounding tool.
• Apollo Scientific. (n.d.). Safety Data Sheet - Cyclopentyl chloride. Retrieved from a URL provided by the grounding tool.
• Environmental Protection Agency (EPA). (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. Retrieved from a URL provided by the grounding tool.
• The Chemistry Blog. (2024). How to Safely Handle Reactive Chemicals. Retrieved from a URL provided by the grounding tool.
• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. Retrieved from a URL provided by the grounding tool.
• Sigma-Aldrich. (2025). Safety Data Sheet. Retrieved from a URL provided by the grounding tool.
• Evergreensino Chemical Co., Ltd. (2025). How to dispose of 2 - Toluoyl Chloride waste?. Retrieved from a URL provided by the grounding tool.
• Fisher Scientific. (2025). Safety Data Sheet - Cyclopentanecarbonyl chloride. Retrieved from a URL provided by the grounding tool.
• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: Acetyl chloride. Retrieved from a URL provided by the grounding tool.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 144879, Cyclopentadiene-5-carbonyl chloride. Retrieved from a URL provided by the grounding tool.
• University of Utah. (n.d.). Acid Handling SOP. Retrieved from a URL provided by the grounding tool.
• GOV.UK. (2024). What to do in a chemical emergency. Retrieved from a URL provided by the grounding tool.
• Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures. Retrieved from a URL provided by the grounding tool.
• Utah State University. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from a URL provided by the grounding tool.
• Ithaca College. (n.d.). Chapter 7 - Management Procedures For Specific Waste Types. Retrieved from a URL provided by the grounding tool.

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Personal protective equipment for handling 5-Cyclopenta[c]pyrancarbonyl chloride

Operational Safety Protocol: Handling 5-Cyclopenta[c]pyrancarbonyl chloride

Part 1: Executive Safety Directive

The Core Hazard: 5-Cyclopenta[c]pyrancarbonyl chloride is a highly reactive electrophile combining a sensitive iridoid (cyclopenta[c]pyran) backbone with a moisture-intolerant acyl chloride moiety.

Why Standard Protocols Fail: Treating this merely as "corrosive" is insufficient. The primary threat is rapid hydrolysis upon contact with ambient humidity, releasing Hydrogen Chloride (HCl) gas and degrading the valuable iridoid core into its corresponding carboxylic acid (often unstable).

• Mechanism of Danger:

• Operational Implication: Standard nitrile gloves provide <5 minutes of protection against direct exposure before permeation occurs.

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is non-negotiable for all personnel handling >50 mg of the substance.

PPE Category	Specification	Technical Rationale
Hand Protection (Primary)	Silver Shield® / 4H® (Laminate)	Acyl chlorides permeate nitrile and latex rapidly. Laminate offers >480 min breakthrough time.
Hand Protection (Dexterity)	5 mil Nitrile (Outer Layer)	Worn over the laminate glove to provide grip and prevent the loose laminate from snagging equipment.
Eye/Face Protection	Chemical Splash Goggles + Face Shield	Safety glasses are insufficient. The lachrymatory nature of the hydrolyzed HCl requires a gas-tight seal to prevent incapacitation.
Respiratory	Fume Hood (Face Velocity >100 fpm)	Mandatory. If work outside a hood is strictly unavoidable, a Full-Face Respirator with ABEK-P3 cartridges is required.
Body Defense	Tyvek® Lab Coat + Chemical Apron	Standard cotton coats absorb acid chlorides, creating a secondary exposure source near the skin.

Part 3: Operational Workflow & Logistics

Pre-Operational Setup (The "Dry" Rule)

• Glassware: All glassware must be flame-dried or oven-dried (

  for >2 hours) and cooled under an inert atmosphere ( or ).

• Reagents: Ensure quenching solvents (Methanol or saturated

  ) are pre-chilled to .

Transfer Protocol (Syringe Technique)

Avoid open pouring. Use positive pressure transfer.

• Secure the reagent bottle with a septum.

• Insert a balloon of dry Nitrogen to equalize pressure.

• Withdraw the liquid using a glass syringe with a Luer-lock tip (plastic syringes may degrade/swell).

• Transfer directly into the reaction vessel through a septum.

The "Double-Quench" Disposal Method

Disposal is the highest risk phase due to exothermic hydrolysis.

Step-by-Step Quenching:

• Cool: Place the waste vessel containing the acid chloride residue in an ice-water bath (

  ).

• Dilute: Add an inert solvent (e.g., Dichloromethane) to dilute the residue if it is concentrated.

• Primary Quench (Esterification): Add Methanol dropwise. This converts the acid chloride to the methyl ester (

  ) and HCl. This is less violent than water quenching.

  • Observation: Watch for bubbling. Stop addition if temp rises

    .

• Secondary Quench (Neutralization): Once bubbling ceases, slowly add Saturated Sodium Bicarbonate (

  ) .

  • Warning: This releases

    .[1] Allow gas to evolve fully before capping.

• Verification: Check pH. It must be pH 6–8 before disposal into the "Organic Halogenated" waste stream.

Part 4: Visualizing the Safety Architecture

The following diagram illustrates the critical decision pathways for safe handling.

Caption: Operational workflow emphasizing the critical 'Go/No-Go' safety gates (Red/Yellow nodes) prior to chemical manipulation.

Part 5: Emergency Response (Self-Validating)

• Skin Contact:

  • Immediate Action: Do not wipe.[2] Wiping drives the chemical deeper.

  • Protocol: Flood with water for 15 minutes.[3] If available, use Polyethylene Glycol (PEG 400) spray initially to solubilize the organic chloride, then water wash.

• Inhalation (HCl Release):

  • Evacuate to fresh air immediately.[1][3]

  • Note: Symptoms of pulmonary edema (fluid in lungs) can be delayed up to 24 hours. Medical observation is mandatory even if the victim feels "fine."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[4][5] National Academies Press.[4]

  • Source: [Link]

• Ansell Healthcare. (2022). Chemical Permeation & Degradation Resistance Guide (8th Ed). (Data regarding Laminate vs.

• University of California, Los Angeles (UCLA) EHS. (2020).

  • Source: [Link]

• Flinn Scientific. (2023).

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• 5. chemistry.unm.edu [chemistry.unm.edu]